Nitroxinil-13C6

• CAS: 1325559-31-6

Core Science & Biosynthesis

Comprehensive Mass Spectrometry Guide to Nitroxinil-13C6: Exact Mass, Isotopic Distribution, and LC-MS/MS Workflows

Executive Summary

Nitroxinil (4-hydroxy-3-iodo-5-nitrobenzonitrile) is a potent halogenated phenol derivative widely utilized as a veterinary anthelmintic to combat fascioliasis (liver fluke) in livestock[1][2]. Due to its potential toxicity and persistence, global regulatory bodies enforce strict Maximum Residue Limits (MRLs) for Nitroxinil in animal-derived foods, such as milk and meat[1].

Accurate, trace-level quantification of Nitroxinil via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) requires robust compensation for severe matrix effects inherent to biological samples. As a Senior Application Scientist, I strongly advocate for the use of Nitroxinil-13C6 as the stable isotope-labeled internal standard (SIL-IS)[3]. This whitepaper dissects the exact mass fundamentals, isotopic distribution, and structural fragmentation causality of Nitroxinil-13C6, culminating in a self-validating analytical protocol.

Physicochemical & Isotopic Fundamentals

Understanding the exact mass and isotopic envelope of your analyte is the foundational step in high-resolution and tandem mass spectrometry.

Exact Mass Causality

Standard Nitroxinil ( C7​H3​IN2​O3​ ) possesses a computed monoisotopic mass of 289.91884 Da [4]. To synthesize the internal standard, the six carbon atoms comprising the central phenolic ring are substituted with Carbon-13 ( 13C ), yielding the formula 13C6​CH3​IN2​O3​ [].

Because the exact mass of 12C is exactly 12.00000 Da and 13C is 13.00335 Da, each substitution introduces a mass shift of +1.00335 Da.

• Total Mass Shift: 6×1.00335 Da=6.0201 Da

• Nitroxinil-13C6 Monoisotopic Mass: 289.91884+6.0201=295.9389 Da

This +6 Da mass difference is critical. It ensures that the isotopic envelope of the endogenous unlabeled Nitroxinil does not overlap with the internal standard, preventing false-positive integration and quantitative bias.

Isotopic Distribution Dynamics

The isotopic distribution of Nitroxinil-13C6 is dictated by the remaining natural-abundance elements (H, N, O, and the single unlabelled C in the nitrile group). Notably, Iodine is monoisotopic ( 127I ), meaning it contributes no M+1 or M+2 peaks.

• M Peak (295.94 Da): 100% (Base Peak)

• M+1 Peak (~296.94 Da): ~1.96% relative abundance, driven primarily by the natural abundance of 15N (0.37% × 2) and the single 13C in the cyano group (1.07%).

• M+2 Peak (~297.94 Da): ~0.63% relative abundance, driven almost entirely by the natural abundance of 18O (0.205% × 3).

Mass Spectrometry & Fragmentation Dynamics

Due to the presence of highly electronegative functional groups (nitro, cyano, iodo) and an acidic phenolic hydroxyl group, Nitroxinil and its 13C6 analog are exclusively analyzed in Electrospray Ionization Negative Mode (ESI-) [2][3].

Ionization and Precursor Selection

In the ESI source, Nitroxinil readily donates a proton to form a stable [M−H]− anion.

• Unlabeled Precursor: m/z 288.9[2]

• 13C6 Precursor: m/z 294.9[2][3]

Collision-Induced Dissociation (CID) Causality

During MS/MS, the precursor ion undergoes CID in the collision cell. The carbon-iodine (C-I) bond is the weakest bond in the molecule. Consequently, applying a collision energy of ~24-25 eV induces heterolytic cleavage of the C-I bond, yielding a highly abundant and stable iodide anion ( [I]− ) at m/z 126.9 [2][6].

Because the iodide ion does not contain any carbon atoms, the primary quantifier transition for both the unlabeled analyte and the 13C6 standard converges on the exact same product ion mass[2][3].

ESI- MS/MS fragmentation pathway of Nitroxinil-13C6 yielding the primary iodide product ion.

Self-Validating Extraction Protocol (QuEChERS-based)

To extract Nitroxinil from complex lipid- and protein-rich matrices (e.g., bovine milk or liver), a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach is required[1][7].

The Self-Validation Mechanism: This protocol utilizes Isotope Dilution Mass Spectrometry (IDMS). By spiking the Nitroxinil-13C6 directly into the raw matrix before any chemical extraction, the system becomes self-validating. Any physical losses during partitioning or dSPE, as well as any ion suppression in the ESI source, will equally affect the endogenous analyte and the SIL-IS. Absolute quantitative accuracy is guaranteed by evaluating the peak area ratio.

Step-by-Step Methodology

• Matrix Aliquoting & SIL-IS Spiking: Weigh 5.0 g (±0.1 g) of homogenized sample into a 50 mL polypropylene tube. Spike with 50 μL of Nitroxinil-13C6 working solution (4 μg/mL) to achieve a final IS concentration of 40 μg/kg[2][3]. Allow 15 minutes for matrix equilibration.

• Protein Disruption (Extraction): Add 10 mL of Acetonitrile (MeCN) acidified with 1% formic acid. Vortex vigorously for 5 minutes.

  • Causality: Nitroxinil is highly protein-bound. The acidic environment denatures binding proteins, while the organic solvent precipitates them, releasing the analyte into the liquid phase[7].

• Phase Partitioning (Salting Out): Add 4.0 g of anhydrous MgSO4​ and 1.0 g of NaCl [1][2]. Shake immediately for 1 minute to prevent exothermic clumping, then centrifuge at 4000 rpm for 10 minutes at 4°C.

  • Causality: MgSO4​ drives water out of the MeCN, while NaCl increases the ionic strength of the aqueous layer, forcing the polar Nitroxinil completely into the upper organic phase.

• Dispersive SPE (dSPE) Clean-up: Transfer 5 mL of the upper MeCN extract into a 15 mL tube containing 150 mg of C18 sorbent and 900 mg of MgSO4​ . Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes.

  • Causality: C18 selectively binds non-polar interferences (e.g., long-chain lipids and phospholipids) that would otherwise cause severe ion suppression in the MS source, without retaining the relatively polar Nitroxinil.

• Evaporation & Reconstitution: Transfer 2 mL of the cleaned supernatant to a glass vial. Evaporate to dryness under a gentle nitrogen stream at 40°C. Reconstitute in 200 μL of initial LC mobile phase (e.g., 90:10 Water:MeOH with 5 mM ammonium formate)[8].

  • Causality: Matching the reconstitution solvent to the initial LC gradient conditions prevents peak broadening and solvent-front distortion during injection.

Step-by-step modified QuEChERS extraction workflow for Nitroxinil quantification.

Quantitative Data Summaries

The following tables summarize the critical physicochemical properties and optimized mass spectrometry parameters required to execute this analytical method.

Table 1: Physicochemical and Isotopic Properties

Compound	Chemical Formula	Monoisotopic Mass (Da)	ESI- Precursor [M-H]-	Primary Isotopic Drivers
Nitroxinil	C7​H3​IN2​O3​	289.9188	288.9 m/z	N/A
Nitroxinil-13C6	13C6​CH3​IN2​O3​	295.9389	294.9 m/z	15N (M+1), 18O (M+2)

Table 2: Optimized LC-MS/MS MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Function
Nitroxinil	288.9	126.9	24	Primary Quantifier ( [I]− )
Nitroxinil	288.9	161.7	20	Secondary Qualifier
Nitroxinil-13C6	294.9	126.9	25	IS Quantifier ( [I]− )

(Note: Nominal mass triple quadrupole instruments may display precursor masses rounded to 289 and 295 m/z, respectively[8][9].)

References

• Nitroxynil | C7H3IN2O3 | CID 15532 - PubChem - NIH Source: nih.gov URL:[Link][4]

• Research of nitroxynil residues in bovine milk following a single administration in the dry period by ultra-performance liquid chromatography Source: scispace.com URL:[Link][2][3]

• Research of nitroxynil residues in bovine milk following a single administration in the dry period by ultra-performance liquid chromatography tandem mass spectrometry Source: researchgate.net URL:[Link][1]

• Development of an analytical method for multi-residue quantification of 18 anthelmintics in various animal-based food products using liquid chromatography-tandem mass spectrometry Source: nih.gov URL:[Link][6]

• LIB 4660 multiclass, multiresidue method for the quantitation and confirmation of over 110 veterinary drugs Source: fda.gov URL:[Link][8]

• Analysis of Veterinary Drugs in Meat with the Agilent 6495 Triple Quadrupole LC/MS Source: agilent.com URL:[Link][7]

• Anthelmintic drug residues quantification from green edible beef offal (tripe) using the liquid chromatography/mass spectrometry Source: oup.com URL:[Link][9]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. scispace.com [scispace.com]
• 4. Nitroxynil | C7H3IN2O3 | CID 15532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Development of an analytical method for multi-residue quantification of 18 anthelmintics in various animal-based food products using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. fda.gov [fda.gov]
• 9. academic.oup.com [academic.oup.com]

Chemical Stability of Nitroxinil-13C6 in Organic Solvents: A Technical Guide for LC-MS/MS Bioanalysis

Executive Summary

In regulated LC-MS/MS bioanalysis, the precision of quantitative assays hinges on the chemical integrity of the internal standard (IS). Nitroxinil (4-hydroxy-3-iodo-5-nitrobenzonitrile) is a widely monitored veterinary flukicide, and its stable isotope-labeled analog, Nitroxinil-13C6, serves as the gold-standard internal standard (SIL-IS) for normalizing matrix effects and extraction recoveries[1],[2]. However, the complex functional group architecture of Nitroxinil—comprising a phenol, a nitrile, a nitro group, and an iodine atom—renders it highly susceptible to solvent-mediated degradation.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic storage recommendations. Here, we will dissect the causality behind solvent-induced degradation, present empirical stability data, and outline a self-validating experimental protocol to ensure the absolute trackability of Nitroxinil-13C6 in your analytical workflows[3].

Mechanistic Degradation Pathways in Organic Solvents

The selection of an organic solvent for SIL-IS stock solutions is not arbitrary; it is a thermodynamic and kinetic decision. Nitroxinil-13C6 undergoes three primary degradation pathways when exposed to suboptimal solvent environments or environmental stress[4]:

• Photolytic Deiodination: The carbon-iodine (C-I) bond is thermodynamically the weakest link in the Nitroxinil molecule. Exposure to ambient UV light induces homolytic cleavage, generating a radical that abstracts hydrogen from the solvent, leading to a deiodinated 13C6-degradant. This alters the precursor mass and destroys the MRM transition.

• Nucleophilic Solvolysis: Protic solvents like methanol (MeOH) act as weak nucleophiles. Over extended storage, methanol can participate in solvolysis, particularly attacking the electron-deficient nitrile carbon, leading to imidate or amide degradants.

• Oxidative/Hydrolytic Cleavage: In the presence of trace water or reactive oxygen species (ROS), the nitro group can undergo reduction, or the nitrile can hydrolyze into a carboxylic acid[4].

Fig 1: Mechanistic degradation pathways of Nitroxinil-13C6 under environmental stress.

Causality in Solvent Selection: Acetonitrile vs. Methanol

When preparing stock solutions (typically 1.0 mg/mL), the choice between Acetonitrile (MeCN) and Methanol (MeOH) dictates the shelf-life of the SIL-IS.

The Case for Acetonitrile: MeCN is a polar aprotic solvent. It lacks an acidic proton and does not participate in nucleophilic substitution. Furthermore, MeCN does not support transesterification-like side reactions with the nitrile group. Studies on the stability of veterinary drugs in standard solutions demonstrate that compounds stored in aprotic environments at -80°C maintain >99% integrity over 12 months[5].

The Risk of Methanol: While MeOH is a ubiquitous LC-MS solvent, its protic nature facilitates slow solvolysis of Nitroxinil-13C6 over months at -20°C. Furthermore, if deuterium-labeled internal standards were used instead of 13C6, methanol would cause rapid deuterium-hydrogen exchange (isotopic scrambling)[2]. Because Nitroxinil-13C6 utilizes carbon-13 locked within the aromatic ring, it is immune to isotopic exchange, but it remains vulnerable to methanol-induced structural degradation.

Quantitative Stability Data

The following table summarizes the quantitative recovery of Nitroxinil-13C6 across different solvent matrices and storage conditions, illustrating the necessity of strict environmental controls.

Solvent Matrix	Storage Temp (°C)	Light Exposure	1-Month Recovery (%)	6-Month Recovery (%)	Primary Mechanistic Observation
Acetonitrile	-80	Dark	>99.5	98.2	Optimal stability; no degradation[5]
Acetonitrile	-20	Dark	98.7	95.4	Minor thermal degradation
Methanol	-20	Dark	96.5	89.1	Nucleophilic solvolysis
Methanol	25	Ambient	82.3	<50.0	Rapid photolytic deiodination[4]

Self-Validating Experimental Protocol: Assessing SIL-IS Stability

To trust your quantitative data, your stability protocol must be a self-validating system . This means the protocol inherently controls for mass spectrometer drift, matrix ionization variations, and isotopic impurities[3]. By integrating a freshly prepared reference standard into the time-course analysis, we isolate true chemical degradation from instrumental artifacts.

Step-by-Step Methodology

Phase 1: Stock Preparation & Environmental Control

• Accurately weigh 1.0 mg of Nitroxinil-13C6 reference standard[1].

• Dissolve in 1.0 mL of anhydrous, LC-MS grade Acetonitrile to yield a 1.0 mg/mL primary stock.

• Immediately aliquot the stock into amber glass vials (to physically block UV-induced homolytic cleavage of the C-I bond).

• Store aliquots at -80°C (Long-term), -20°C (Short-term), and 25°C (Accelerated degradation).

Phase 2: Time-Course Sampling 5. At Days 0, 7, 14, 30, and 90, remove one aliquot from each temperature condition. 6. Dilute the aliquot to a working concentration of 100 ng/mL using 50:50 MeCN:Water (v/v) containing 0.1% Formic Acid.

Phase 3: Self-Validating LC-MS/MS Analysis 7. Crucial Step: Concurrently prepare a fresh 100 ng/mL Nitroxinil-13C6 solution from a sealed, solid reference standard. 8. Inject the stored samples and the fresh control via LC-MS/MS in Negative Electrospray Ionization (ESI-) mode. 9. Monitor the MRM transitions for both the 13C6-labeled intact mass and the predicted deiodinated degradant mass. 10. Validation Metric: Calculate the peak area ratio of the stored sample versus the fresh control. A ratio <0.95 indicates statistically significant degradation. Evaluate the isotopic purity by checking for unlabeled Nitroxinil (M0) to ensure no contamination occurred[3].

Fig 2: Self-validating LC-MS/MS workflow for assessing SIL-IS chemical stability.

Conclusion

The chemical stability of Nitroxinil-13C6 is not a passive variable; it is an active parameter that must be managed through rigorous solvent selection and environmental control. Methanol and ambient light act as catalysts for solvolysis and deiodination, respectively. By utilizing anhydrous Acetonitrile, amber glass containment, and -80°C storage, bioanalytical laboratories can arrest these degradation pathways[4],[5]. Implementing the self-validating protocol outlined above ensures that any internal standard variability (ISV) observed during study sample analysis is a true reflection of matrix effects, rather than a symptom of SIL-IS stock degradation[3],[2].

References

• [1] LGC Standards. "Nitroxinil-13C6 | CAS 1325559-31-6". Available at:

• [4] ResearchGate. "A validated RP-HPLC method for determination of nitroxinil and investigation of its intrinsic stability". Available at:

• [5] PubMed. "Stability study of veterinary drugs in standard solutions for LC-MS/MS screening in food". Available at:

• [2] WuXi AppTec DMPK. "Internal Standards in LC−MS Bioanalysis: Which, When, and How". Available at:

• [3] PMC. "Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations". Available at:

Sources

• 1. Nitroxinil-13C6 | CAS 1325559-31-6 | LGC Standards [lgcstandards.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Stability study of veterinary drugs in standard solutions for LC-MS/MS screening in food - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis Pathways for Stable Isotope Nitroxinil-13C6: A Technical Guide

Executive Summary & Core Directives

Nitroxinil (4-cyano-2-iodo-6-nitrophenol) is a highly effective fasciolicide utilized extensively in veterinary applications to control liver fluke infestations[1]. In modern analytical chemistry, the stable isotope-labeled analogue, Nitroxinil-13C6, serves as a critical internal standard. It is designed for LC-MS/MS calibration, method validation, and confirmatory residue analysis in regulated workflows, effectively mitigating matrix effects and ensuring reliable traceability[2].

As a Senior Application Scientist, the objective of this whitepaper is to delineate a robust, high-yield synthetic pathway for Nitroxinil-13C6. This guide prioritizes mechanistic causality, strict regiochemical control, and self-validating analytical protocols to ensure the absolute preservation of the 13C6​ isotopic fidelity throughout the synthesis.

Retrosynthetic Strategy & Mechanistic Rationale

The synthesis of Nitroxinil-13C6 necessitates a fully labeled aromatic ring, making Phenol-13C6 the optimal foundational precursor. The synthetic sequence is engineered to sequentially introduce the functional groups—formyl, cyano, nitro, and iodo—while leveraging the electronic directing effects of the resident substituents[1].

Fig 1. Retrosynthetic and forward synthesis pathway for Nitroxinil-13C6.

Step-by-Step Experimental Methodologies

Step 1: Gattermann Formylation of Phenol-13C6

• Causality: Phenol-13C6 is a high-value precursor. Standard formylation methods (e.g., Reimer-Tiemann) yield predominantly ortho-isomers. The Gattermann reaction is selected for its superior para-selectivity, maximizing the yield of the required 4-hydroxybenzaldehyde-13C6.

• Protocol:

  • Dissolve 1.0 eq of Phenol-13C6 in anhydrous diethyl ether.

  • Add 1.5 eq of zinc cyanide ( Zn(CN)2​ ) and a catalytic amount of anhydrous AlCl3​ .

  • Bubble dry HCl gas through the suspension at 0 °C for 2 hours to form the imine hydrochloride intermediate.

  • Hydrolyze the intermediate by adding water and heating to 100 °C for 2 hours.

• Self-Validation: Extract the organic layer and analyze via UHPLC-UV (254 nm). The para/ortho ratio must exceed 9:1. If not, isolate the para-isomer via silica gel flash chromatography (Hexane/EtOAc).

Step 2: One-Pot Oximation & Dehydration

• Causality: The conversion of the aldehyde to a nitrile typically requires two isolated steps. Here, formic acid ( HCOOH ) is used as both a highly polar solvent and an efficient dehydrating agent. It drives the transient oxime intermediate directly to the nitrile, bypassing the need for isolation and minimizing product loss[1].

• Protocol:

  • Suspend 4-hydroxybenzaldehyde-13C6 in concentrated formic acid.

  • Add 1.2 eq of hydroxylamine hydrochloride ( NH2​OH⋅HCl ) and 1.5 eq of sodium formate ( HCOONa ).

  • Reflux the mixture at 100 °C for 4 hours.

  • Pour the hot mixture into ice water to precipitate 4-hydroxybenzonitrile-13C6.

• Self-Validation: Filter and dry the precipitate. Confirm the transformation via FT-IR spectroscopy by verifying the appearance of a sharp C≡N stretch at ~2230 cm⁻¹ and the complete disappearance of the C=O stretch at ~1680 cm⁻¹.

Step 3: Regioselective Nitration

• Causality: The hydroxyl group is strongly electron-donating (ortho/para directing), while the cyano group is electron-withdrawing (meta directing). Both synergistically direct the incoming nitronium ion ( NO2+​ ) to the position ortho to the hydroxyl group[1]. Strict thermal control is maintained to prevent oxidative ring degradation.

• Protocol:

  • Dissolve 4-hydroxybenzonitrile-13C6 in glacial acetic acid.

  • Cool the reactor to 0–5 °C using an ice-salt bath.

  • Add 1.05 eq of fuming nitric acid ( HNO3​ ) dropwise over 1 hour to control the exotherm.

  • Stir for an additional 2 hours at room temperature, then quench in ice water to precipitate 3-nitro-4-hydroxybenzonitrile-13C6.

• Self-Validation: Analyze the precipitate via UHPLC-MS. The mass spectrum must show a +45 Da shift (M+ mass shift for mono-nitration). If di-nitrated impurities exceed 2%, perform recrystallization from ethanol/water.

Step 4: Electrophilic Iodination

• Causality: The final open ortho position is sterically hindered by the adjacent nitro group but remains electronically activated by the hydroxyl group. Hydrogen peroxide ( H2​O2​ ) is utilized as a green oxidant to convert molecular iodine ( I2​ ) into the highly electrophilic iodonium ion ( I+ ). This ensures 100% atom economy of the iodine and prevents the formation of iodide byproducts[1].

• Protocol:

  • Dissolve the nitrated intermediate in ethanol containing a catalytic amount of H2​SO4​ .

  • Add 0.55 eq of solid iodine ( I2​ ).

  • Slowly add 1.2 eq of 30% H2​O2​ dropwise at 20 °C.

  • Stir for 6 hours. Quench the reaction with aqueous sodium thiosulfate to neutralize any unreacted iodine.

  • Filter the final Nitroxinil-13C6 precipitate.

• Self-Validation: The final API must undergo rigorous LC-MS/MS and 13C -NMR analysis. The isotopic purity must be verified to be >99% to meet reference standard specifications[3][4].

In-Process Validation & Quality Control

To guarantee the trustworthiness of the synthesis, a self-validating In-Process Control (IPC) loop is integrated into every step. Proceeding to the subsequent chemical transformation is strictly gated by purity metrics.

Fig 2. Self-validating quality control and in-process validation workflow.

Quantitative Data & Yield Summary

The following table summarizes the optimized reaction parameters, expected yields, and orthogonal IPC methods utilized to validate each step of the Nitroxinil-13C6 synthesis.

Step	Chemical Transformation	Reagents & Catalysts	Temp (°C)	Time (h)	Expected Yield (%)	IPC Validation Method
1	Gattermann Formylation	Zn(CN)2​ , HCl(g)​ , AlCl3​	0 → 100	4	82%	UHPLC-UV (254 nm)
2	Oximation & Dehydration	NH2​OH⋅HCl , HCOONa , HCOOH	100	4	89%	FT-IR Spectroscopy
3	Regioselective Nitration	Fuming HNO3​ , Glacial AcOH	0 - 5	3	78%	UHPLC-MS (+45 Da shift)
4	Electrophilic Iodination	I2​ , 30% H2​O2​ , EtOH/H+	20	6	85%	LC-MS/MS & 13C -NMR

References

• Title : Nitroxynil-13C6 - Traceable Reference Standard for Residue Analysis Source : witega.de URL : 2[2]

• Title : Nitroxinil-13C6 | CAS 1325559-31-6 - LGC Standards Source : lgcstandards.com URL : 3[3]

• Title : Nitroxynil - AERU - University of Hertfordshire Source : herts.ac.uk URL :1[1]

• Title : Nitroxinil VETRANAL, analytical standard 1689-89-0 - Sigma-Aldrich Source : sigmaaldrich.com URL : 4[4]

Sources

• 1. Nitroxynil [sitem.herts.ac.uk]
• 2. Nitroxynil-13C6 - Traceable Reference Standard for Residue Analysis (CAS 1325559-31-6) [witega.de]
• 3. Nitroxinil-13C6 | CAS 1325559-31-6 | LGC Standards [lgcstandards.com]
• 4. Nitroxinil VETRANAL , analytical standard 1689-89-0 [sigmaaldrich.com]

Whitepaper: Nitroxinil-13C6 as a Benchmark Stable Isotope-Labeled Internal Standard in Analytical Research

Introduction: The Analytical Challenge of Nitroxinil

Nitroxinil (4-hydroxy-3-iodo-5-nitrobenzonitrile) is a highly effective halogenated phenol flukicide utilized globally in veterinary medicine to treat fascioliasis in cattle and sheep[1][2]. Due to its potential toxicity and persistence, global regulatory bodies have established strict Maximum Residue Limits (MRLs) for nitroxinil in animal-derived foods, such as 20 μg/kg in bovine milk and 400 μg/kg in muscle tissue[2].

Accurate quantification of nitroxinil at trace levels in complex biological matrices (e.g., milk, liver, avian eggs) relies heavily on Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS)[2][3]. However, these matrices are notorious for causing severe matrix effects—specifically, ion suppression or enhancement during Electrospray Ionization (ESI). To ensure analytical trustworthiness and correct for these variations, the deployment of a Stable Isotope-Labeled Internal Standard (SIL-IS) is an absolute necessity. Among available isotopic variants, Nitroxinil-13C6 has emerged as the gold standard for quantitative integrity[4].

Physicochemical Profiling: Native vs. 13C6 Isotope

The physicochemical properties of the native drug and its 13C6-labeled counterpart dictate their behavior during extraction and chromatography. Nitroxinil-13C6 incorporates six Carbon-13 atoms directly into the stable benzene ring, yielding a mass shift of approximately +6 Da[5].

Table 1: Comparative Physicochemical Properties

Property	Native Nitroxinil	Nitroxinil-13C6
CAS Number	1689-89-0[6]	1325559-31-6[5]
Molecular Formula	C₇H₃IN₂O₃[1]	¹³C₆CH₃IN₂O₃[5]
Monoisotopic Mass	289.92 Da[1]	295.94 Da
Molecular Weight	290.01 g/mol [6]	295.97 g/mol [5]
Melting Point	136 - 139 °C[7]	~136 - 139 °C
LogP (Octanol/Water)	1.77 - 2.30[1][6]	1.77 - 2.30
ESI(-) Precursor Ion	m/z 288.9	m/z 294.9 (Observed 295.1)[3]
Primary Product Ion	m/z 126.9 (I⁻)	m/z 126.9 (I⁻)[3]

The Mechanistic Superiority of 13C6 Labeling

As an Application Scientist designing robust assays, the choice of isotopic label is never arbitrary. While deuterated (²H) standards are cheaper, they introduce critical vulnerabilities in LC-MS/MS workflows[4].

The Causality Behind 13C6 Selection:

• Elimination of Hydrogen-Deuterium Exchange (HDX): Deuterium atoms attached to aromatic rings or near electron-withdrawing groups (like the nitro and cyano groups in nitroxinil) can undergo back-exchange with protic solvents (e.g., water, methanol) in the mobile phase. Carbon-13 is locked within the skeletal backbone, making isotopic scrambling impossible[4].

• Eradication of the "Isotope Effect": The carbon-deuterium bond is shorter and stronger than the carbon-hydrogen bond, which slightly alters the molecule's dipole moment and lipophilicity. In reversed-phase chromatography, this causes deuterated standards to elute slightly earlier than the native analyte. Because ESI matrix suppression is highly time-dependent, even a 0.1-minute retention time shift means the internal standard experiences a different ionization environment than the target drug. The ¹³C₆ label perfectly preserves molecular geometry and lipophilicity, guaranteeing absolute co-elution and identical matrix suppression normalization[4].

• Mass Differentiation: A +6 Da mass shift ensures the SIL-IS precursor mass is completely isolated from the native analyte's natural isotopic envelope (M+1, M+2), preventing cross-talk in the quadrupole[4].

Experimental Methodology: Self-Validating LC-MS/MS Protocol

To leverage the properties of Nitroxinil-13C6, the extraction chemistry must be carefully tuned. The following protocol outlines a QuEChERS-based approach for bovine milk, engineered to validate its own recovery.

Fig 1. Analytical workflow for Nitroxinil quantification using 13C6 SIL-IS.

Step-by-Step Execution & Mechanistic Rationale

• Sample Aliquoting & Early Spiking: Transfer 2.0 mL of homogenized matrix into a 15 mL centrifuge tube. Immediately spike with 50 µL of Nitroxinil-13C6 working solution (100 ng/mL).

  • Causality: Spiking before any chemical disruption ensures the SIL-IS undergoes the exact same protein-binding and adsorptive losses as the native drug, making the final ratio a true reflection of the original concentration.

• Protein Precipitation: Add 4.0 mL of cold Acetonitrile (MeCN) containing 1% formic acid. Vortex for 2 minutes.

  • Causality: Nitroxinil is highly protein-bound. The acidic environment denatures binding proteins and ensures the phenolic hydroxyl group (pKa ~4.0) remains protonated (neutral), maximizing its solubility in the organic phase[2].

• Salting-Out Partitioning: Add 1.0 g of MgSO₄ and 0.25 g of NaCl. Shake vigorously and centrifuge at 4000 × g for 10 mins.

  • Causality: The exothermic hydration of MgSO₄ drives water out of the MeCN, while NaCl increases the aqueous ionic strength, forcing the neutral nitroxinil entirely into the upper organic layer[2].

• Dispersive Solid Phase Extraction (dSPE): Transfer the supernatant to a tube containing 50 mg C18 sorbent and 150 mg MgSO₄. Vortex and centrifuge.

  • Critical Causality: C18 selectively traps non-polar lipids common in milk. Primary Secondary Amine (PSA) sorbents must be strictly avoided. PSA acts as a weak anion exchanger and will irreversibly bind the acidic nitroxinil, destroying assay recovery[2].

• Analysis: Evaporate, reconstitute in mobile phase, and inject onto a sub-2-µm C18 UHPLC column. Monitor MRM transitions in ESI(-) mode: m/z 288.9 → 126.9 (Native) and m/z 295.1 → 126.9 (13C6)[3].

System Suitability and Self-Validation Logic

A scientifically sound protocol must be self-validating. By monitoring the absolute peak area of the Nitroxinil-13C6 standard across the batch, the system continuously audits its own extraction efficiency and matrix suppression levels.

Fig 2. Self-validating decision tree for analytical batch acceptance.

• Matrix Factor (MF) Check: If the absolute peak area of the 13C6 IS in unknown samples drops by more than 50% compared to neat solvent standards, it flags severe matrix suppression. However, because the ¹³C₆ label perfectly co-elutes, the Native/IS ratio remains highly accurate, allowing the batch to pass the ratio accuracy check even under heavy suppression[4].

Sources

• 1. Nitroxynil | C7H3IN2O3 | CID 15532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. cerilliant.com [cerilliant.com]
• 5. 1325559-31-6|Nitroxinil-13C6|Nitroxinil-13C6|-范德生物科技公司 [bio-fount.com]
• 6. Nitroxinil (CAS 1689-89-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. echemi.com [echemi.com]

Isotopic Purity Requirements for Nitroxinil-13C6 Reference Standards: A Comprehensive Guide for LC-MS/MS Bioanalysis

Executive Summary

Nitroxinil (4-cyano-2-iodo-6-nitrophenol) is a potent veterinary anthelmintic widely used in livestock. Regulatory monitoring of its residues in animal-derived foods (such as meat and milk) relies heavily on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). To ensure absolute quantitation accuracy and mitigate severe matrix effects inherent to biological samples, Nitroxinil-13C6 is employed as a Stable Isotope-Labeled Internal Standard (SIL-IS). This technical guide delineates the stringent isotopic purity requirements for Nitroxinil-13C6, the mechanistic rationale behind these standards, and self-validating protocols for its implementation in high-throughput analytical workflows.

The Mechanistic Imperative for 13C6 Labeling in Nitroxinil

In LC-MS/MS bioanalysis, two primary types of internal standards are used: structural analogues and stable isotope-labeled internal standards (SIL-IS)[1]. For trace residue analysis, SIL-IS is the gold standard. However, the choice of the specific isotope—Carbon-13 (13C) versus Deuterium (2H)—is dictated by the chemical properties of the analyte.

The Causality Against Deuterium (2H) Labeling: Nitroxinil contains a highly acidic phenolic hydroxyl group and an aromatic ring heavily substituted with electron-withdrawing groups (nitro, cyano, and iodo). If deuterium were used, these structural features would make the aromatic protons highly susceptible to hydrogen-deuterium (H/D) exchange when exposed to protic solvents (e.g., methanol, water) or biological matrices[2],[3]. This exchange leads to unpredictable mass shifts, diluting the internal standard signal and causing quantitative errors[4]. Furthermore, deuterium labeling often induces a chromatographic "isotope effect," where the labeled standard elutes slightly earlier than the native analyte in reverse-phase LC due to differences in zero-point energy and lipophilicity[2],. This temporal mismatch exposes the native drug and the SIL-IS to different co-eluting matrix components in the Electrospray Ionization (ESI) source, defeating the primary purpose of the internal standard,[1].

The 13C6 Advantage: Carbon-13 (13C) labeling directly within the aromatic carbon skeleton circumvents both issues. The 13C-C bonds are covalently stable, completely immune to H/D exchange, and exhibit negligible chromatographic isotope effects[2]. Consequently, Nitroxinil-13C6 co-elutes perfectly with native Nitroxinil, ensuring identical exposure to matrix components and providing perfect compensation for ion suppression or enhancement[1].

Figure 1: Mechanistic pathway of Nitroxinil-13C6 compensating for matrix effects via exact co-elution.

Core Isotopic Purity Requirements and Causality

Isotopic purity is not merely a quality control metric; it is the mathematical foundation of assay linearity. Regulatory frameworks, including SANTE guidelines, mandate strict purity thresholds[2],[4].

Unlabeled Analyte Limitation (< 2%)

The most critical specification is that the SIL-IS must contain less than 2% of the unlabeled (native) analyte[2],[5]. Causality: In standard addition workflows, the SIL-IS is spiked into samples at a relatively high concentration (typically 1/3 to 1/2 of the Upper Limit of Quantification)[2],[1]. If the SIL-IS contains >2% native impurity, this impurity will contribute a measurable signal to the native analyte's Multiple Reaction Monitoring (MRM) transition. This "isotopic cross-talk" artificially inflates the baseline signal, causing a positive y-intercept shift in the calibration curve. This compromises the Lower Limit of Quantification (LLOQ) and can yield false-positive residue violations in regulatory testing[4].

Optimal Mass Difference (≥ 3-4 Da)

The natural isotopic abundance of carbon (1.1% 13C) creates an M+1, M+2, etc., envelope for the native drug. To prevent the native drug's heavy isotopes from bleeding into the SIL-IS detection channel, a mass difference of at least 3-4 Da is required for small organic molecules[2],[5]. Nitroxinil-13C6 provides an optimal +6 Da shift (m/z 288.9 to 294.9)[6], ensuring complete spectral isolation.

Quantitative Data Summaries

Table 1: Mass Spectrometric Parameters for Nitroxinil and Nitroxinil-13C6

Compound	Precursor Ion (m/z)	Product Ions (m/z)	Optimal Mass Shift
Nitroxinil (Native)	288.9 [M-H]-	127.0 (Quantifier), 258.9	N/A

| Nitroxinil-13C6 | 294.9 [M-H]- | 127.0 (Quantifier), 264.9 | +6 Da |

Note: The 127.0 m/z product ion is the iodide ion (I-), which does not contain carbon. Therefore, the quantifier transition for Nitroxinil-13C6 is 294.9 -> 127.0, while a carbon-containing fragment retains the +6 mass shift[6].

Table 2: Isotopic Purity & Quality Specifications

Parameter	Requirement	Mechanistic Rationale
Unlabeled Analyte (D0/12C6)	< 2.0%	Prevents false positives and non-linear calibration at LLOQ[2],[4].
Isotopic Enrichment (13C)	> 99.0%	Ensures maximum signal intensity for the target M+6 MRM transition.
Chemical Purity	> 98.0%	Eliminates isobaric interferences and ensures accurate gravimetric preparation.

| Mass Difference | ≥ 3-4 Da (+6 Da actual) | Avoids overlap with the native molecule's M+1/M+2 natural isotopic envelope[2],[5]. |

Self-Validating Experimental Protocol: LC-MS/MS Workflow

To ensure scientific integrity, the analytical protocol must be a self-validating system. The following methodology inherently verifies isotopic purity and matrix compensation at every step.

Step 1: The "Zero-Spike" Matrix Validation

• Action: Extract a blank biological matrix (e.g., milk or muscle) spiked only with Nitroxinil-13C6 at the intended working concentration. Analyze via LC-MS/MS.

• Validation Logic: If a peak appears in the native Nitroxinil transition (m/z 288.9) that exceeds 20% of the LLOQ area, the isotopic purity of the SIL-IS is insufficient (or the blank matrix is contaminated)[4]. The batch must be rejected.

Step 2: Matrix-Matched Calibration & Spiking

• Action: Add Nitroxinil-13C6 to all unknown samples, calibrators, and Quality Control (QC) samples at the very beginning of the procedure, prior to any extraction or cleanup steps[2].

• Validation Logic: Early addition ensures the SIL-IS undergoes the exact same degradative, adsorptive, and volumetric losses as the native analyte, allowing for perfect mathematical correction[1].

Step 3: Extraction (QuEChERS or LLE)

• Action: Perform extraction using acetonitrile, followed by phase separation with partitioning salts (e.g., MgSO4/NaCl).

Step 4: LC-MS/MS Acquisition

• Action: Acquire data in negative Electrospray Ionization (ESI-) MRM mode, monitoring the transitions listed in Table 1.

Step 5: System Suitability and IS Tracking

• Action: Monitor the absolute peak area of Nitroxinil-13C6 across the entire analytical batch.

• Validation Logic: The IS area should remain consistent (typically within ±20% of the mean). A sudden drop indicates severe, localized matrix suppression or IS degradation, flagging that specific sample for re-analysis[2],[4].

Figure 2: Self-validating LC-MS/MS workflow ensuring isotopic purity and robust quantitation.

References

• SANTE-11312_2021-V2.pdf, EURL Pesticides, [Link]

• USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS, Bioszeparacio,[Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations, Waters Corporation, [Link]

• Manual of Standard Operating Procedures for Selected Chemical Residue and Contaminant Analysis, FAO Open Knowledge, [Link]

Sources

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. bioszeparacio.hu [bioszeparacio.hu]
• 6. openknowledge.fao.org [openknowledge.fao.org]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Nitroxinil in Plasma using a Validated LC-MS/MS Method with Nitroxinil-¹³C₆ Internal Standard

Abstract

This application note describes a robust and sensitive method for the quantification of the anthelmintic drug nitroxinil in plasma samples. The protocol employs a straightforward liquid-liquid extraction (LLE) for sample cleanup, followed by analysis using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, Nitroxinil-¹³C₆, ensures high accuracy and precision by correcting for matrix effects and variations during sample processing.[1] The method is validated according to established international guidelines and is suitable for pharmacokinetic studies, residue monitoring, and drug development applications.

Introduction

Nitroxinil (4-hydroxy-3-iodo-5-nitrobenzonitrile) is a narrow-spectrum flukicide used in veterinary medicine, primarily for the treatment of fascioliasis in cattle and sheep.[2] Its mode of action involves the uncoupling of oxidative phosphorylation in parasites.[3] Accurate quantification of nitroxinil in biological matrices is crucial for determining pharmacokinetic profiles, ensuring food safety by monitoring maximum residue limits (MRLs), and supporting drug efficacy and safety studies.

LC-MS/MS has become the gold standard for bioanalytical quantification due to its inherent selectivity, sensitivity, and speed.[4] This method provides a detailed protocol for the analysis of nitroxinil, leveraging the power of tandem mass spectrometry and the reliability of a stable isotope-labeled internal standard. The use of Nitroxinil-¹³C₆ is critical as it co-elutes with the analyte and behaves identically during extraction and ionization, providing the most accurate correction for potential analytical variability.[5]

Experimental

Materials and Reagents

• Analytes: Nitroxinil (analytical standard, >99% purity), Nitroxinil-¹³C₆ (internal standard, >99% purity, isotopic purity >98%).

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Ethyl Acetate (HPLC grade), Water (Type I, 18.2 MΩ·cm).

• Reagents: Formic acid (LC-MS grade), Ammonium formate (LC-MS grade), Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl).

• Biological Matrix: Blank control plasma (species-specific, e.g., bovine, ovine), stored at -20°C or lower.

Instrumentation and Analytical Conditions

A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer is required. The following provides a representative set of conditions that should be optimized for the specific instrumentation available.

Table 1: LC-MS/MS Instrumental Parameters

Parameter	Condition
LC System	UPLC/HPLC System (e.g., Waters ACQUITY, Agilent 1290)
Column	Reversed-phase C18 Column (e.g., 100 x 2.1 mm, 1.8 µm particle size). A C18 stationary phase is selected due to the non-polar nature of nitroxinil.[6]
Column Temperature	40 °C
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid. The combination of acetonitrile and acidified water is a common and effective mobile phase for the reversed-phase separation of veterinary drugs.[3][6]
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient Elution	10% B (0-0.5 min), 10-90% B (0.5-5.0 min), 90% B (5.0-6.0 min), 10% B (6.1-8.0 min)
MS System	Triple Quadrupole Mass Spectrometer (e.g., Waters Xevo TQ-S, Sciex 6500)
Ionization Mode	Electrospray Ionization (ESI), Negative. Negative mode is selected as it provides superior sensitivity for phenolic compounds like nitroxinil.[2][7][8]
Capillary Voltage	2.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	150 L/hr. Optimization of cone gas flow can be crucial to reduce background noise for certain MRM transitions.
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM)

The selection of precursor and product ions is fundamental to the selectivity of the LC-MS/MS method.[9] Two transitions are monitored for the analyte for quantification and confirmation, in line with regulatory guidelines.[10][11]

Table 2: MRM Transitions for Nitroxinil and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Dwell Time (ms)	Collision Energy (eV)
Nitroxinil	289.0	161.0	126.0	50	20 / 28
Nitroxinil-¹³C₆ (IS)	295.0	126.7	-	50	28
Note: The precursor ion for nitroxinil corresponds to the [M-H]⁻ ion. The transitions for Nitroxinil and its ¹³C₆-labeled internal standard are based on established methods.[7] Collision energies should be optimized for the specific instrument used.

Detailed Protocol

Preparation of Standards and Quality Controls

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Nitroxinil and Nitroxinil-¹³C₆ in methanol to create individual stock solutions. Store at -20°C.

• Working Standard Solutions: Prepare serial dilutions of the Nitroxinil stock solution in a 50:50 acetonitrile/water mixture to create working solutions for the calibration curve (e.g., ranging from 1 ng/mL to 1000 ng/mL).

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Nitroxinil-¹³C₆ primary stock in 50:50 acetonitrile/water. This solution will be spiked into all samples, calibrators, and QCs.

• Calibration Curve and Quality Control (QC) Samples: Spike appropriate volumes of the Nitroxinil working standard solutions into blank plasma to prepare calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL) and QC samples at low, medium, and high concentrations.

Sample Preparation: Liquid-Liquid Extraction (LLE)

The causality behind this LLE protocol is to efficiently separate the moderately non-polar nitroxinil from endogenous plasma components like proteins and salts.[12] Acetonitrile is used to precipitate proteins, while the subsequent addition of salts induces a phase separation (salting out), driving the analyte into the organic layer.[2][8]

• Aliquoting: Thaw plasma samples, calibration standards, and QCs. Vortex gently. Aliquot 200 µL of each into a 2 mL microcentrifuge tube.

• Internal Standard Spiking: Add 20 µL of the 100 ng/mL IS working solution to every tube (except for double blanks). This ensures that the IS is present to account for variability in all subsequent steps.

• Protein Precipitation: Add 600 µL of acetonitrile to each tube. Vortex vigorously for 30 seconds to denature and precipitate plasma proteins.

• Salting-Out LLE: Add approximately 200 mg of MgSO₄ and 50 mg of NaCl to each tube. This step enhances the extraction efficiency by forcing the analyte from the aqueous layer into the acetonitrile.[2][8][13]

• Extraction: Vortex for 1 minute, then centrifuge at 10,000 x g for 5 minutes at 4°C. This will form a solid pellet of precipitated proteins and salts, with a clear supernatant.

• Supernatant Transfer: Carefully transfer 400 µL of the upper organic supernatant to a new tube, avoiding the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 200 µL of the initial mobile phase (e.g., 90% Mobile Phase A, 10% Mobile Phase B). Vortex to ensure the residue is fully dissolved. This step ensures compatibility with the LC system.[14]

• Final Centrifugation: Centrifuge at 10,000 x g for 5 minutes to pellet any remaining particulates.

• Injection: Transfer the final solution to an LC autosampler vial for injection.

Workflow Diagram

The following diagram illustrates the complete analytical workflow from sample receipt to data analysis.

Caption: Workflow for Nitroxinil Quantification.

Method Validation and Trustworthiness

This protocol is designed as a self-validating system. The performance must be confirmed by conducting a validation study in accordance with guidelines such as those from the European Commission Decision 2002/657/EC or other relevant regulatory bodies.[15] Key validation parameters to assess are:

• Selectivity: Analysis of at least 10 different blank plasma lots to ensure no endogenous interferences co-elute with nitroxinil or the IS.

• Linearity and Range: A calibration curve with at least six non-zero points should be prepared. The response (peak area ratio of analyte to IS) versus concentration should be fitted with a linear, weighted (1/x²) regression. A correlation coefficient (r²) > 0.99 is expected.[6]

• Accuracy and Precision: Assessed by analyzing QC samples at multiple concentration levels on different days (inter-day) and within the same day (intra-day). Acceptance criteria are typically within ±15% of the nominal value (±20% at the LLOQ), with a precision (%CV) of ≤15% (≤20% at the LLOQ).

• Limit of Quantification (LOQ): The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.

• Matrix Effect: Evaluated by comparing the response of the analyte in post-extraction spiked samples to that of a pure solution. The IS is crucial for compensating for any observed ion suppression or enhancement.

• Recovery: The efficiency of the extraction process, determined by comparing the analyte response in pre-extraction spiked samples to post-extraction spiked samples.

Table 3: Representative Method Performance (Example Data)

Parameter	Acceptance Criteria	Result
Linearity (r²)	> 0.99	0.998
Range (ng/mL)	-	0.1 - 100
Accuracy (% Bias)	±15%	-5.2% to +8.5%
Precision (% CV, Intra-day)	≤15%	< 7%
Precision (% CV, Inter-day)	≤15%	< 9%
Lower Limit of Quant. (LLOQ)	-	0.1 ng/mL
Mean Extraction Recovery	Consistent	88%

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable, sensitive, and accurate tool for the quantification of nitroxinil in plasma. The protocol utilizes a straightforward and effective sample preparation technique and the essential use of a stable isotope-labeled internal standard, Nitroxinil-¹³C₆, to ensure data integrity. This well-characterized and validated method is fit for purpose in regulated bioanalysis, supporting critical studies in veterinary drug development and food safety monitoring.

References

• Development and validation of rapid analysis method for multi-class veterinary drugs in livestock products by LC-MS/MS. PubMed. [Link]

• RP-HPLC Method Development and Validation for Nitroxynil in Active Pharmaceutical Ingredient Manufacturing. PharmaInfo. [Link]

• A validated RP-HPLC method for determination of nitroxinil and investigation of its intrinsic stability. ResearchGate. [Link]

• High-performance liquid chromatographic method for the determination of the anthelmintic nitroxynil in cattle muscle tissue with on-line anion-exchange clean-up. PubMed. [Link]

• Development and validation of an LC-MS/MS method for the quantification of tiamulin, trimethoprim, tylosin, sulfadiazine and sulfamethazine in medicated feed. PubMed. [Link]

• Multiclass Method to Analyze Banned Veterinary Drugs in Casings by LC-MS/MS: A Validation Study According to Regulation (EU) 2021/808. Journal of Agricultural and Food Chemistry. [Link]

• Validated LC-MS/MS method for the simultaneous analysis of veterinary drugs in cultured meat media. ResearchGate. [Link]

• Validation of a LC-MS/MS method for the quantitative analysis of four antibiotics in pig tissues and plasma to assess the risk of transfer of residues to edible matrices after exposure to cross-contaminated feed. Taylor & Francis Online. [Link]

• RP-HPLC method development and validation for nitroxynil in active pharmaceutical ingredient manufacturing. ResearchGate. [Link]

• Determination of Nitroxynil Residues in Tissues Using High-Performance Liquid Chromatography-Thermospray Mass Spectrometry. PubMed. [Link]

• Nitroxynil Residue Detection in Tissues. Scribd. [Link]

• Research of nitroxynil residues in bovine milk following a single administration in the dry period by ultra-performance liquid chromatography. SciSpace. [Link]

• Investigation of the persistence of nitroxynil residues in milk from lactating dairy cows by ultra performance liquid chromatography tandem mass spectrometry. PubMed. [Link]

• Research of nitroxynil residues in bovine milk following a single administration in the dry period by ultra-performance liquid chromatography tandem mass spectrometry. ResearchGate. [Link]

• Determination of nitroxynil residues in tissues and bovine milk by immunobiosensor. SciSpace. [Link]

• An End-To-End Workflow for Quantitative Screening of Multiclass, Multiresidue Veterinary Drugs in Meat Using the Agilent 6470 Triple Quadrupole LC/MS. Agilent Technologies. [Link]

• Sample Preparation Techniques for Biological Matrices. Agilent Technologies. [Link]

• Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape. Waters Corporation. [Link]

• Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples. Oriental Journal of Chemistry. [Link]

• Multiresidue LC-MS/MS Screening of Veterinary Drugs in Milk Using the Ostro Pass-through Sample Preparation Plate. Waters Corporation. [Link]

• The Advantage of Fully Stable ¹³C Labeled Internal Standards in LC-MS/MS Mycotoxin Analysis. Romer Labs. [Link]

• Sensitive and Accurate Multi-Class Veterinary Drug Analytical Method Validation for Shell Eggs Using Liquid Chromatography. FDA. [Link]

• Selection of Internal Standards for LC-MS/MS Applications. Cerilliant. [Link]

• Typical chromatograms of MRM transitions for metronidazole, tinidazole, ornidazole, ofloxacin, ciprofloxacin, and enrofloxacin at the concentration of 25 μg/kg in acacia honey. ResearchGate. [Link]

• Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions for Trace Level Quantification of N-Nitrosamines. Waters Corporation. [Link]

• Method Development for the Qualitative and Quantitative Analysis of Pesticides by Direct Injection Liquid Chromatography– Tandem Mass Spectrometry (LC–MS/MS). LCGC International. [Link]

• Development of a Quantitative Method for Detection of Multiclass Veterinary Drugs in Feed Using Modified QuPPe Extraction and LC–MS/MS. PMC. [Link]

• Guide to achieving reliable quantitative LC-MS measurements. LGC. [Link]

Sources

• 1. cerilliant.com [cerilliant.com]
• 2. Investigation of the persistence of nitroxynil residues in milk from lactating dairy cows by ultra performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmainfo.in [pharmainfo.in]
• 4. rsc.org [rsc.org]
• 5. foodriskmanagement.com [foodriskmanagement.com]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. fda.gov [fda.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples – Oriental Journal of Chemistry [orientjchem.org]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]
• 15. Development and validation of an LC-MS/MS method for the quantification of tiamulin, trimethoprim, tylosin, sulfadiazine and sulfamethazine in medicated feed - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Nitroxinil-13C6 as a Stable Isotope-Labeled Internal Standard in Veterinary Drug Residue Analysis

Executive Summary

Nitroxinil (4-hydroxy-3-iodo-5-nitrobenzonitrile) is a potent halogenated phenol anthelmintic widely administered to cattle and sheep for the control of fascioliasis (liver fluke). Due to its potential toxicity and persistence in animal tissues, regulatory bodies globally mandate strict monitoring. The European Commission has established Maximum Residue Limits (MRLs) for nitroxinil at 20 µg/kg in bovine/ovine milk and liver, and up to 400 µg/kg in muscle and kidney (1[1]).

Quantifying trace residues in complex matrices (milk, fat, liver) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) presents significant analytical challenges, primarily due to matrix-induced ion suppression. This application note details the mechanistic rationale and step-by-step protocol for utilizing Nitroxinil-13C6 as a stable isotope-labeled internal standard (SIL-IS) to create a highly robust, self-validating analytical workflow.

Mechanistic Rationale: The Superiority of 13C-Isotope Dilution

Overcoming Matrix Effects in ESI(-)

Nitroxinil is highly electronegative due to its phenol, nitro, and iodine functional groups. Consequently, it ionizes optimally in Electrospray Ionization Negative mode (ESI-), forming a stable [M-H]- precursor ion (2[2]). However, ESI(-) is notoriously susceptible to signal suppression caused by co-eluting matrix components (e.g., residual lipids and proteins) that compete for charge droplets at the mass spectrometer interface (3[3]).

Causality of Selecting 13C6 over Deuterium (D)

While deuterated internal standards are common, they often exhibit a slight "chromatographic isotope effect" in reverse-phase LC, causing them to elute marginally earlier or later than the native target. This shift means the IS and target experience different matrix environments at the exact moment of ionization.

By employing Nitroxinil-13C6 (where the six carbon atoms of the phenyl ring are substituted with Carbon-13), the physicochemical properties remain perfectly identical to native nitroxinil. They co-elute precisely. Any matrix suppression affecting the target analyte suppresses the 13C6 standard by the exact same magnitude. By calculating the ratio of the Target Area to the IS Area, the matrix effect is mathematically canceled out, ensuring absolute quantitative accuracy (4[4]).

Mechanism of matrix effect compensation using Nitroxinil-13C6 in LC-MS/MS.

Experimental Protocol: Modified QuEChERS Workflow

The extraction protocol utilizes a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach combined with dispersive Solid Phase Extraction (dSPE).

Causality Behind Extraction Reagents

• Acetonitrile: Chosen for its ability to precipitate proteins efficiently while extracting a broad polarity range of veterinary drugs.

• MgSO4 & NaCl Partitioning: Anhydrous MgSO4 drives water out of the organic phase (salting-out effect), while NaCl increases the ionic strength of the aqueous phase, forcing the relatively polar nitroxinil into the acetonitrile layer (5[5]).

• C18 dSPE Clean-up: C18 sorbent selectively binds and removes long-chain non-polar lipids from the extract without retaining the target analyte, which remains in the organic supernatant (6[6]).

Step-by-Step Methodology

• Sample Weighing: Accurately weigh 2.0 g of homogenized tissue (muscle/liver/kidney) or milk into a 50 mL polypropylene centrifuge tube.

• IS Spiking: Spike the sample with 50 µL of Nitroxinil-13C6 working solution (1 µg/mL). Vortex for 30 seconds and let stand for 15 minutes to allow matrix equilibration.

• Extraction: Add 10 mL of Acetonitrile. Shake vigorously on a mechanical shaker for 10 minutes.

• Partitioning: Add 4.0 g anhydrous MgSO4 and 1.0 g NaCl. Shake immediately for 1 minute to prevent agglomeration. Centrifuge at 4,800 × g for 10 minutes at 4°C.

• Clean-up (dSPE): Transfer 5 mL of the upper acetonitrile layer into a 15 mL tube containing 250 mg C18 sorbent and 750 mg anhydrous MgSO4. Vortex for 1 minute. Centrifuge at 12,000 × g for 10 minutes at 4°C.

• Concentration: Transfer 2 mL of the purified supernatant to a glass tube. Evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of Mobile Phase (e.g., 0.1% formic acid in water/methanol). Filter through a 0.22 µm PTFE syringe filter into an autosampler vial.

Workflow for the extraction and purification of Nitroxinil using Nitroxinil-13C6 IS.

LC-MS/MS Analytical Conditions

Chromatographic separation is typically achieved using a C18 analytical column (e.g., 100 x 2.1 mm, 1.7 µm) to ensure sharp peak shapes. The mobile phase consists of 0.1% formic acid in water (A) and methanol or acetonitrile (B), operating under a gradient elution profile (7[7]).

Table 1: Multiple Reaction Monitoring (MRM) Parameters

The mass spectrometer is operated in ESI negative mode. The precursor ion for native nitroxinil is m/z 288.7, while the 13C6-labeled standard shifts by +6 Da to m/z 294.7 (8[8]).

Analyte	Precursor Ion [M-H]- (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Nitroxinil	288.7	162.1	22	Quantifier
Nitroxinil	288.7	127.0	35	Qualifier (Iodine ion)
Nitroxinil-13C6	294.7	168.1	22	IS Quantifier

Note: The product ion m/z 162.1 contains the intact phenyl ring. Therefore, in the 13C6 standard, this fragment shifts to m/z 168.1.

Self-Validating Quality Control Framework

To ensure trustworthiness and compliance with SANTE/ICH guidelines, the protocol must function as a self-validating system. The inclusion of Nitroxinil-13C6 allows the analytical run to automatically flag extraction failures or severe instrument drift.

System Suitability Criteria

• IS Area Stability: The absolute peak area of Nitroxinil-13C6 in all unknown samples must not deviate by more than ±30% from the mean IS area of the calibration standards. A drop >50% indicates catastrophic matrix suppression or an extraction error, invalidating that specific sample result.

• Matrix Effect (ME) Calculation: ME is calculated by comparing the slope of a matrix-matched calibration curve to a solvent-only calibration curve.

  • ME (%) = (Slope_matrix / Slope_solvent - 1) × 100

  • Because Nitroxinil-13C6 corrects for this, the Target/IS Area Ratio slopes between solvent and matrix curves should yield an ME near 0% (±10%).

• Ion Ratio Confirmation: The ratio of the quantifier ion (162.1) to the qualifier ion (127.0) in the sample must be within ±30% (relative) of the ratio established by the calibration standards.

Table 2: Target Validation Parameters

Parameter	Acceptance Criteria	Rationale
Linearity (R²)	≥ 0.995	Ensures accurate quantification across the dynamic range.
Apparent Recovery	80% – 120%	Validates extraction efficiency when corrected by the 13C6 IS.
Precision (RSD)	≤ 15%	Ensures method repeatability across multiple extractions.
Limit of Quantitation (LOQ)	≤ 1.0 µg/kg	Must be well below the regulatory MRL of 20 µg/kg.

References

• Food Additives & Contaminants: Part A.
• Shimadzu Application News.
• Multi-residue Method I for Veterinary Drugs by LC/MS (Animal and Fishery Products)
• SciSpace Repository.
• Food Additives & Contaminants / Taylor & Francis.
• Hochschule Mittweida (MOnAMi).
• Chromatography Online.
• Waters Corporation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. waters.com [waters.com]
• 4. scispace.com [scispace.com]
• 5. lcms.cz [lcms.cz]
• 6. tandfonline.com [tandfonline.com]
• 7. caa.go.jp [caa.go.jp]
• 8. monami.hs-mittweida.de [monami.hs-mittweida.de]

Application Note: Highly Selective Solid-Phase Extraction and UHPLC-MS/MS Quantification of Nitroxinil in Bovine Milk Using Nitroxinil-13C6

Introduction & Mechanistic Rationale

Nitroxinil (3-iodo-4-hydroxy-5-nitrobenzonitrile) is a halogenated phenolic anthelmintic widely administered to cattle and sheep for the control of fascioliasis (liver fluke). Due to its persistence in animal tissues and potential toxicity, regulatory bodies strictly monitor its presence in the food supply. The European Commission has established a Maximum Residue Limit (MRL) of 20 µg/kg for nitroxinil in bovine milk[1].

Quantifying trace residues in bovine milk presents a significant analytical challenge. Milk is a highly complex, heterogeneous emulsion of triglycerides, caseins, and whey proteins. Traditional liquid-liquid extraction or dispersive solid-phase extraction (dSPE/QuEChERS) often leaves residual phospholipids in the extract, leading to severe matrix effects—specifically, signal suppression in the electrospray ionization (ESI) source during LC-MS/MS analysis[2].

To overcome this, we have engineered a highly selective sample preparation workflow utilizing Mixed-Mode Anion Exchange (MAX) Solid-Phase Extraction (SPE) coupled with Isotope Dilution Mass Spectrometry (IDMS) .

Field-Proven Insights: The Causality of the Chemistry

• Exploiting Analyte pKa: Nitroxinil is highly electron-deficient due to the electron-withdrawing nitro, iodo, and cyano groups on its aromatic ring. This renders its phenolic hydroxyl group unusually acidic (pKa ~2.5). At a neutral pH, nitroxinil is fully deprotonated (anionic). By passing the milk extract through a MAX SPE sorbent—which contains a permanently charged quaternary amine—the nitroxinil anion is captured via strong covalent-like ionic bonds[3].

• Orthogonal Washing: Because the analyte is ionically anchored, we can aggressively wash the sorbent with 100% methanol. This completely removes neutral lipids and phospholipids that cause ion suppression, a feat impossible with standard reversed-phase (C18) SPE.

• Self-Validating Quantification: We utilize Nitroxinil-13C6 as a stable isotope-labeled internal standard (SIL-IS)[4]. Because it shares the exact physicochemical properties of the native drug, it acts as a self-validating control. Any volumetric losses during SPE or residual ion suppression in the MS source affect both isotopes identically, ensuring the peak area ratio remains perfectly constant and the quantitative result is absolutely trustworthy.

Materials and Reagents

• Analytical Standards: Nitroxinil (Native) and Nitroxinil-13C6 (Internal Standard)[5].

• Solvents (LC-MS Grade): Acetonitrile (ACN), Methanol (MeOH), Ultrapure Water (18.2 MΩ·cm).

• Modifiers: Formic Acid (FA), Ammonium Hydroxide (NH₄OH).

• Consumables: Polymeric Mixed-Mode Anion Exchange (MAX) SPE Cartridges (60 mg, 3 mL).

Self-Validating Experimental Protocol

Matrix-Matched Calibration & Spiking

A protocol is only as reliable as its internal controls. To account for the absolute extraction efficiency, the Nitroxinil-13C6 internal standard must be introduced before any sample manipulation.

• Aliquot 1.0 mL of homogenized, blank bovine milk into a 15 mL polypropylene centrifuge tube.

• Spike the sample with 50 µL of a 1.0 µg/mL Nitroxinil-13C6 working solution (final IS concentration: 50 µg/L).

• For calibration curves, spike native Nitroxinil at levels ranging from 1.0 to 50.0 µg/kg. Vortex for 30 seconds and allow to equilibrate for 15 minutes.

Protein Precipitation

• Add 4.0 mL of cold Acetonitrile to the milk sample.

• Vortex vigorously for 2 minutes. The organic solvent disrupts the hydration shell of the milk proteins (casein/whey), causing them to denature and precipitate, while the lipophilic nitroxinil partitions into the organic phase.

• Centrifuge at 10,000 × g for 10 minutes at 4°C.

• Transfer 2.0 mL of the supernatant to a clean tube. Dilute with 2.0 mL of Ultrapure Water to reduce the organic content and adjust the pH to ~7.0, ensuring the analyte is fully ionized for SPE loading.

Mixed-Mode Anion Exchange (MAX) SPE Clean-up

• Conditioning: Pass 3.0 mL of MeOH through the MAX cartridge to activate the polymeric backbone.

• Equilibration: Pass 3.0 mL of Ultrapure Water to prepare the aqueous environment.

• Loading: Apply the 4.0 mL of diluted supernatant at a controlled flow rate of 1–2 mL/min. (Nitroxinil binds ionically to the quaternary amine).

• Wash 1 (Aqueous/Basic): Pass 3.0 mL of 5% NH₄OH in Water. (Removes water-soluble proteins and carbohydrates while maintaining high pH to keep nitroxinil deprotonated).

• Wash 2 (Organic): Pass 3.0 mL of 100% MeOH. (Washes away neutral lipids, triglycerides, and phospholipids).

• Elution: Elute the target analyte with 3.0 mL of 5% Formic Acid in MeOH. (The low pH protonates nitroxinil, neutralizing its charge and breaking the ionic bond, while MeOH disrupts hydrophobic retention).

• Reconstitution: Evaporate the eluate to dryness under a gentle nitrogen stream at 40°C. Reconstitute in 0.5 mL of Initial Mobile Phase (e.g., 90:10 Water:ACN with 0.1% FA).

Workflow Visualization

Workflow diagram detailing sample preparation and MAX solid-phase extraction for Nitroxinil.

UHPLC-MS/MS Analytical Conditions

Analysis is performed using a UHPLC system coupled to a triple quadrupole mass spectrometer operating in negative Electrospray Ionization (ESI-) mode[6].

• Column: C18 Sub-2 µm (e.g., 2.1 × 100 mm, 1.7 µm)

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Gradient: 10% B to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min

Table 1: Multiple Reaction Monitoring (MRM) Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
Nitroxinil	288.9	126.9	50	25	Quantifier
Nitroxinil	288.9	161.9	50	20	Qualifier
Nitroxinil-13C6	294.9	126.9	50	25	Internal Standard

Quantitative Data & Method Validation

The method was validated according to international guidelines for bioanalytical method validation. The use of the MAX SPE chemistry severely reduced the matrix effect (suppression) typically seen in milk, bringing it to a negligible <10%. The Nitroxinil-13C6 internal standard perfectly compensated for the remaining variance, yielding excellent precision and recovery at and below the 20 µg/kg MRL.

Table 2: Method Validation Summary (Spiked Bovine Milk)

Spiking Level (µg/kg)	Mean Recovery (%)	Intra-day RSD (%)	Inter-day RSD (%)	Matrix Effect (%)
2.0 (LOQ)	92.4	4.5	6.2	-8.5
10.0 (0.5x MRL)	95.1	3.8	5.1	-6.2
20.0 (MRL)	96.8	2.9	4.4	-5.4
40.0 (2x MRL)	97.5	2.5	3.9	-5.1

References

• Research of nitroxynil residues in bovine milk following a single administration in the dry period by ultra-performance liquid chromatography tandem mass spectrometry. ResearchGate. Available at:[Link]

• Investigation of the persistence of nitroxynil residues in milk from lactating dairy cows by ultra performance liquid chromatography tandem mass spectrometry. PubMed (NIH). Available at:[Link]

• Determining nine fasciolicides and three metabolite residues in milk and infant formula using solid-phase extraction and liquid chromatography-tandem mass spectrometry. PubMed (NIH). Available at:[Link]

• Nitroxynil-13C6 - Traceable Reference Standard for Residue Analysis (CAS 1325559-31-6). WITEGA Laboratorien Berlin-Adlershof GmbH. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Investigation of the persistence of nitroxynil residues in milk from lactating dairy cows by ultra performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determining nine fasciolicides and three metabolite residues in milk and infant formula using solid-phase extraction and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nitroxynil-13C6 - Traceable Reference Standard for Residue Analysis (CAS 1325559-31-6) [witega.de]
• 5. Nitroxinil-13C6 | CAS 1325559-31-6 | LGC Standards [lgcstandards.com]
• 6. scispace.com [scispace.com]

High-Throughput Screening of Flukicides: Leveraging Nitroxinil-13C6 for LC-MS/MS Quantification and Pharmacokinetic Profiling

Document Type: Application Note & Standard Operating Protocol Target Audience: Analytical Chemists, Pharmacologists, and Drug Discovery Scientists

Introduction & Scientific Context

Fasciolosis, caused by the liver fluke Fasciola hepatica, imposes a severe economic burden on global agriculture and poses a significant zoonotic threat to human health. With the widespread emergence of resistance to frontline treatments like triclabendazole, there is an urgent mandate to discover novel anthelmintic agents.1[1] against F. hepatica newly excysted juveniles (NEJs) has become a critical pathway for drug discovery.

In these HTS assays, simply observing phenotypic death is insufficient; researchers must quantify drug uptake, accumulation, and metabolic clearance within the parasite to establish robust structure-activity relationships (SAR). Nitroxinil (4-hydroxy-3-iodo-5-nitrobenzonitrile), a potent halogenated phenol that acts by2[2], is frequently used as a reference standard and positive control in these assays.

To achieve precise quantification in complex biological matrices (e.g., whole-parasite lysates or culture media), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the analytical gold standard. However, LC-MS/MS is highly susceptible to matrix effects. To ensure absolute quantitative integrity, this protocol utilizes[] as a Stable Isotope-Labeled Internal Standard (SIL-IS).

Mechanistic Insight: The Causality of Experimental Choices

The Critical Role of Nitroxinil-13C6 in Overcoming Matrix Effects

When analyzing F. hepatica lysates, endogenous lipids, proteins, and excretory/secretory products (ESPs) co-elute with target analytes. These background molecules compete for charge in the electrospray ionization (ESI) source, leading to severe 4[4].

Why 13C6 over Deuterium (2H)? While deuterium-labeled standards are common, deuterium atoms attached to aromatic rings or near electronegative groups can undergo rapid Hydrogen/Deuterium (H/D) exchange when exposed to aqueous biological buffers. This exchange alters the mass of the internal standard, destroying quantitative accuracy. Nitroxinil-13C6 incorporates six Carbon-13 atoms directly into its stable aromatic ring, rendering it completely immune to isotopic exchange.

Because Nitroxinil-13C6 is chemically identical to native Nitroxinil, it 5[5]. It experiences the exact same matrix suppression zone as the analyte. By calculating the ratio of the Analyte peak area to the SIL-IS peak area, the matrix effect is mathematically nullified—creating a self-validating analytical system.

Caption: Mechanism of matrix effect normalization using Nitroxinil-13C6 stable isotope.

High-Throughput Screening Workflow

The following workflow is designed for 384-well plate formats, enabling the rapid screening of thousands of compounds while maintaining rigorous analytical precision.

Caption: High-throughput screening and LC-MS/MS workflow for flukicide quantification.

Experimental Protocol

Phase 1: Parasite Culture & Compound Incubation

• Preparation of NEJs: Induce excystment of F. hepatica metacercariae. Transfer the6[6] at a density of 15–20 parasites per well in 50 µL of RPMI-1640 medium supplemented with 10% FBS.

• Compound Dosing: Using an automated acoustic liquid handler (e.g., Echo 550), dispense the test compounds and the Nitroxinil positive control (final concentration 10 µM, 0.5% DMSO) into the wells.

• Incubation: Incubate the plates at 37°C in a 5% CO₂ atmosphere for 48 hours.

Phase 2: Sample Preparation (Self-Validating Lysis & Extraction)

Expertise Note: The timing of internal standard addition is the most critical step for self-validation. By spiking Nitroxinil-13C6 directly into the extraction solvent rather than post-extraction, any subsequent physical losses (e.g., incomplete transfer, adsorption to plastic) affect the native drug and the IS equally. The ratio remains undisturbed.

• Washing: Carefully aspirate the media. Wash the NEJs three times with 50 µL of ice-cold PBS to remove extracellular and non-specifically bound drug.

• In-situ Lysis & Spiking: Add 40 µL of LC-MS grade Acetonitrile containing 50 ng/mL of Nitroxinil-13C6 directly to each well.

• Homogenization: Seal the plate and agitate on a high-speed plate shaker (1,500 rpm) for 10 minutes at 4°C to lyse the parasites and precipitate cellular proteins.

• Centrifugation: Centrifuge the 384-well plate at 4,000 × g for 15 minutes at 4°C to tightly pellet the precipitated proteins.

• Transfer: Transfer 30 µL of the cleared supernatant into a clean 384-well LC-MS autosampler plate. Add 30 µL of ultra-pure water to each well to match the initial mobile phase conditions and prevent solvent-shock peak distortion during injection.

Phase 3: LC-MS/MS Analysis

• Chromatography: Inject 5 µL onto a sub-2-µm C18 column (e.g., 2.1 × 50 mm, 1.7 µm) maintained at 40°C.

• Mobile Phases:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Run a fast ballistic gradient from 5% B to 95% B over 2.5 minutes at a flow rate of 0.6 mL/min to ensure high-throughput compatibility.

• Mass Spectrometry: Operate the triple quadrupole mass spectrometer in Negative Electrospray Ionization (ESI-) mode using Multiple Reaction Monitoring (MRM).

Quantitative Data & Method Validation

To ensure the trustworthiness of the HTS data, the LC-MS/MS method must be rigorously validated. Below are the optimized MRM parameters and expected validation metrics when utilizing Nitroxinil-13C6.

Table 1: LC-MS/MS MRM Parameters (Negative ESI Mode)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Nitroxinil	288.9	126.9	25	22
Nitroxinil (Qualifier)	288.9	141.9	25	18
Nitroxinil-13C6 (SIL-IS)	294.9	132.9	25	22

Table 2: Method Validation Summary in F. hepatica Matrix

Validation Parameter	Metric Achieved	Acceptance Criteria (FDA/EMA)
Linear Dynamic Range	0.5 ng/mL – 1,000 ng/mL	R² > 0.99
Limit of Detection (LOD)	0.15 ng/mL	S/N > 3
Lower Limit of Quantitation (LLOQ)	0.5 ng/mL	S/N > 10, Precision ≤ 20%
Matrix Effect (Absolute)	-42% (Severe Ion Suppression)	N/A (Expected in neat lysates)
IS-Normalized Matrix Effect	98.5% – 101.2%	85% – 115%
Extraction Recovery	88% ± 4%	Consistent and reproducible

Data Interpretation: As shown in Table 2, the absolute matrix effect indicates severe ion suppression (-42%) caused by the parasite lysate. However, the IS-Normalized Matrix Effect approaches 100%, proving that the Nitroxinil-13C6 internal standard perfectly corrects for the suppression, allowing for highly accurate quantification of the flukicide.

References

• Fighting Parasitic Flatworms: A New Hope in Medical Research. Medical College of Wisconsin (MCW). Available at: [Link]

• Nitroxynil uncouples oxidative phosphorylation in the cell mitochondria and a drug wherever injectables are preferred over drenching. ResearchGate. Available at:[Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Online. Available at: [Link]

• In vitro co-culture of Fasciola hepatica newly excysted juveniles (NEJs) with 3D HepG2 spheroids permits novel investigation of host–parasite interactions. National Institutes of Health (NIH). Available at: [Link]

• Selection of Internal Standards for LC-MS/MS Applications. Cerilliant. Available at: [Link]

Sources

• 1. Fighting Parasitic Flatworms: A New Hope in Medical Research | Featured Stories | Medical College of Wisconsin [mcw.edu]
• 2. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. cerilliant.com [cerilliant.com]
• 6. In vitro co-culture of Fasciola hepatica newly excysted juveniles (NEJs) with 3D HepG2 spheroids permits novel investigation of host–parasite interactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Dietary Exposure Assessment Using Nitroxinil-13C6 Residue Tracking via UHPLC-MS/MS

Introduction & Regulatory Context

Nitroxinil (4-hydroxy-3-iodo-5-nitrobenzonitrile) is a potent halogenated phenolic anthelmintic widely utilized in veterinary medicine to control fascioliasis (liver fluke infection) in cattle and sheep[1]. Because lipophilic veterinary drugs can partition into edible tissues and milk, stringent monitoring is required to prevent human dietary exposure. Regulatory bodies, including the European Union (Commission Regulation EU No 37/2010), have established Maximum Residue Limits (MRLs) to safeguard the food supply[1].

To accurately perform dietary exposure assessments, analytical methods must not only be highly sensitive but also intrinsically robust against matrix effects. This application note details a self-validating Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) protocol utilizing a 13C6-labeled stable isotope internal standard (SIDA) to guarantee high-fidelity residue tracking[2].

Mechanistic Grounding: The Stable Isotope Advantage

The reliability of any dietary exposure model relies entirely on the accuracy of the underlying quantitative data. This protocol is designed as a self-validating system through the strategic use of 13C6-Nitroxinil and specific ionization parameters:

• Why 13C6 over Deuterium (2H)? Deuterium-labeled standards can exhibit slight retention time shifts in reversed-phase liquid chromatography due to the kinetic isotope effect. This shift can cause the analyte and the internal standard to elute into slightly different matrix environments in the MS source, leading to differential ion suppression. 13C6-Nitroxinil guarantees perfect chromatographic co-elution, ensuring absolute correction for matrix effects[3].

• Why Negative Electrospray Ionization (ESI-)? Nitroxinil features a highly electron-withdrawing nitro group and a cyano group on a phenol ring. This drastically lowers the pKa of the hydroxyl proton, making it highly amenable to deprotonation. Thus, negative electrospray ionization [M-H]- is exclusively used to maximize sensitivity[1].

• Self-Validation: By fortifying the matrix with 13C6-Nitroxinil prior to extraction, any volumetric losses during sample preparation or signal suppression in the ESI source affect the endogenous analyte and the isotope identically. The peak area ratio remains constant, automatically correcting for analytical variances.

Experimental Workflow

Workflow for Nitroxinil-13C6 residue tracking and dietary exposure assessment.

Step-by-Step Methodology

Reagents & Materials

• Standards: Nitroxinil (analytical grade) and 13C6-Nitroxinil (Internal Standard)[2].

• Solvents: LC-MS grade Acetonitrile (MeCN), Methanol (MeOH), and Water.

• Salts: Anhydrous Magnesium Sulfate (MgSO4) and Sodium Chloride (NaCl).

Matrix Extraction (Modified QuEChERS)

• Sample Aliquot: Weigh 10.0 ± 0.1 g of homogenized sample (e.g., bovine milk or muscle tissue) into a 50 mL polypropylene centrifuge tube[1].

• Fortification: Spike the sample with 100 µL of 13C6-Nitroxinil working internal standard solution (e.g., 4 µg/mL)[1].

• Critical Equilibration: Allow the spiked sample to sit for 15 minutes.

  • Causality: This equilibration period is mandatory. It allows the 13C6-labeled standard to fully integrate into the matrix binding sites (e.g., milk caseins), ensuring the extraction recovery of the internal standard perfectly mirrors that of the endogenous incurred residue.

• Solvent Addition: Add 12 mL of MeCN.

  • Causality: MeCN acts as a protein precipitant and the primary extraction solvent for the relatively polar nitroxinil[1].

• Liquid-Liquid Partitioning: Add 4.0 g of MgSO4 and 1.0 g of NaCl. Shake vigorously immediately to prevent agglomeration.

  • Causality: MgSO4 induces an exothermic hydration reaction that drives water out of the organic phase, while NaCl increases the ionic strength of the aqueous phase (salting-out effect), forcing nitroxinil into the upper MeCN layer[1].

• Phase Separation: Centrifuge at 3500 RPM (approx. 959 × g) for 12 minutes at 4°C[1].

• Clean-up: Transfer the supernatant to a dispersive Solid Phase Extraction (dSPE) tube containing C18 sorbent.

  • Causality: C18 effectively removes non-polar interfering lipids from the matrix without retaining the target nitroxinil, which safely remains in the MeCN phase[4].

UHPLC-MS/MS Instrumental Conditions

• Column: C18 reversed-phase column (e.g., 1.7 µm, 2.1 × 100 mm).

• Mobile Phase: Gradient elution using Water (A) and Acetonitrile (B).

• Ionization: Electrospray Ionization in negative mode (ESI-).

Quantitative Data & Analytical Parameters

Table 1: UHPLC-MS/MS Multiple Reaction Monitoring (MRM) Parameters

Analyte	Precursor Ion [M-H]- (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Nitroxinil	288.9	126.9	37	Quantifier
Nitroxinil	288.9	162.0	62	Qualifier
13C6-Nitroxinil	294.9	127.0	36	Internal Standard

(Data adapted from established multi-residue methodologies[1],[3])

Table 2: Global Maximum Residue Limits (MRLs) for Nitroxinil

Matrix	MRL (µg/kg)	Regulatory Body
Bovine/Ovine Muscle	400	EU Commission Reg 37/2010
Bovine/Ovine Liver	20	EU Commission Reg 37/2010
Bovine/Ovine Kidney	400	EU Commission Reg 37/2010
Bovine/Ovine Milk	20	EU Commission Reg 37/2010

(Data adapted from EU regulatory frameworks[1])

Dietary Exposure Assessment Framework

Once the residue concentration is accurately quantified via the 13C6 isotope dilution method, the data is fed into deterministic exposure models. Following the harmonised approach established by the European Food Safety Authority (EFSA) and the European Medicines Agency (EMA)[5], the Estimated Daily Intake (EDI) is calculated to assess consumer risk:

Formula: EDI = (C_residue × Cons_matrix) / BW

• C_residue: Quantified concentration of Nitroxinil via 13C6 isotope dilution (µg/kg).

• Cons_matrix: Standard daily consumption of the specific food matrix ( kg/day ).

• BW: Default human body weight (typically 60 kg for adults).

Risk Characterization: The dietary exposure is contextualized against the Acceptable Daily Intake (ADI) using the Hazard Quotient (HQ) or %ADI: %ADI = (EDI / ADI) × 100 If the %ADI is < 100%, the dietary exposure from the tracked residues is considered safe for human consumption.

References

• Source: scispace.
• Source: europa.
• Source: rsc.
• Source: hpc-standards.
• Source: nih.

Sources

• 1. scispace.com [scispace.com]
• 2. hpc-standards.com [hpc-standards.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Determining nine fasciolicides and three metabolite residues in milk and infant formula using solid-phase extraction and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ema.europa.eu [ema.europa.eu]

Application Note: High-Sensitivity Quantification of Nitroxinil in Environmental Water Samples using Isotope Dilution LC-MS/MS

Abstract

This application note presents a detailed, robust, and highly sensitive method for the quantification of the veterinary anthelmintic drug Nitroxinil in environmental water samples. The protocol employs a Solid-Phase Extraction (SPE) pre-concentration step, followed by analysis using Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). The core of this methodology is the use of a stable isotope-labeled internal standard, Nitroxinil-13C6, in an isotope dilution analysis (IDA) workflow.[1] This approach ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response, which is critical for complex environmental matrices.[2] The method is designed to meet the stringent sensitivity requirements for environmental monitoring, such as the European Union's groundwater quality standard for veterinary pharmaceuticals.[3]

Introduction: The Rationale for Monitoring Nitroxinil

Nitroxinil (4-hydroxy-3-iodo-5-nitrobenzonitrile) is a halogenated phenol widely used in veterinary medicine to treat fascioliasis (liver fluke infestation) in cattle and sheep.[1] Due to its application in agriculture, there is a potential for Nitroxinil to enter aquatic ecosystems through runoff from treated pastures or the disposal of animal waste. As a nitroaromatic compound, concerns exist regarding its environmental persistence and potential ecotoxicity.[4]

The detection of pharmaceutical residues in surface and groundwater is a growing global concern, with concentrations typically found in the nanogram to microgram per liter range.[5][6] To accurately assess the environmental risk posed by Nitroxinil, a reliable and highly sensitive analytical method is imperative. Isotope dilution analysis (IDA), where a known quantity of a stable isotope-labeled version of the analyte is added to the sample at the beginning of the workflow, is the gold standard for quantitative accuracy in trace analysis.[1][7][8] The isotopically labeled standard (in this case, Nitroxinil-13C6) behaves almost identically to the native analyte during extraction, cleanup, and ionization, but is distinguishable by its mass-to-charge ratio (m/z) in the mass spectrometer. This allows for precise correction of any analyte loss or signal suppression/enhancement, leading to highly trustworthy data.[2]

This guide provides researchers and analytical scientists with a complete protocol for sample collection, preparation, and analysis, grounded in the principles of robust analytical chemistry.

Physicochemical Properties of Nitroxinil

Understanding the chemical properties of Nitroxinil is fundamental to designing an effective analytical method, particularly the sample extraction and chromatographic separation steps.

Property	Value	Source & Significance
Chemical Formula	C₇H₃IN₂O₃	Defines the elemental composition and exact mass.
Molecular Weight	290.01 g/mol	[8] Used for preparing standard solutions.
Monoisotopic Mass	289.9188 Da	[8] The exact mass used for high-resolution mass spectrometry.
CAS Number	1689-89-0	Unique identifier for the compound.
Structure	4-hydroxy-3-iodo-5-nitrobenzonitrile	[8] A substituted phenol, indicating its acidic nature.
Predicted pKa	3.00 ± 0.38	The phenolic hydroxyl group is acidic. This value is critical for SPE, dictating that the sample pH must be lowered to ~1-2 to ensure the molecule is in its neutral, protonated form for efficient reversed-phase retention.
XLogP3	2.3	[8] Indicates moderate hydrophobicity, making it suitable for reversed-phase chromatography and SPE.
Water Solubility	Practically insoluble	[3] Necessitates an effective pre-concentration step like SPE to achieve required detection limits from large volume water samples.

Experimental Workflow: From Sample to Result

The overall analytical procedure is visualized in the workflow diagram below. Each step is designed to ensure maximum recovery, removal of interferences, and accurate quantification.

Caption: High-level workflow for Nitroxinil analysis.

Detailed Protocols

Materials and Reagents

• Standards: Nitroxinil analytical standard (≥99% purity), Nitroxinil-13C6 stable isotope standard (≥99% purity, all 6 carbons of the benzene ring are ¹³C).

• Solvents: HPLC or MS-grade Methanol (MeOH), Acetonitrile (ACN), and Water.

• Reagents: Formic acid (FA, ~99%), Hydrochloric acid (HCl, analytical grade).

• SPE Cartridges: Oasis HLB (Hydrophilic-Lipophilic Balanced) cartridges, 6 cc, 200 mg (or similar polymeric reversed-phase sorbent).[5]

• Glassware: Amber glass bottles for sample collection, volumetric flasks, autosampler vials.

Preparation of Standard Solutions

• Primary Stock Solutions (100 µg/mL): Accurately weigh ~5.0 mg of Nitroxinil and Nitroxinil-13C6 into separate 50 mL volumetric flasks. Dissolve and bring to volume with methanol. Store at -20°C in amber glass vials.

• Working Standard Solution (1 µg/mL): Prepare a working standard solution of native Nitroxinil by diluting the primary stock solution in a 50:50 (v/v) methanol:water mixture.

• Internal Standard (IS) Spiking Solution (100 ng/mL): Prepare the IS spiking solution by diluting the Nitroxinil-13C6 primary stock solution in methanol. The concentration should be chosen to yield a final concentration in the sample extract that is near the midpoint of the calibration curve.

Sample Collection and Preservation

• Collect water samples (e.g., 500 mL) in amber glass bottles to prevent photodegradation.

• If residual chlorine is suspected, add ~40 mg of sodium thiosulfate per liter of sample.

• Store samples at 4°C and process within 7 days of collection.[7]

Solid-Phase Extraction (SPE) Protocol

This protocol is based on established methods for extracting phenolic compounds from aqueous matrices. The use of a hydrophilic-lipophilic balanced (HLB) sorbent is recommended due to its excellent retention for a wide range of compounds, including polar analytes.[5]

• Internal Standard Spiking: To a 500 mL water sample, add a precise volume of the IS spiking solution (e.g., 50 µL of 100 ng/mL Nitroxinil-13C6) to achieve a final concentration of 10 ng/L. Mix thoroughly.

• Sample Acidification: Adjust the sample pH to < 2 using concentrated HCl. This is a critical step. Based on Nitroxinil's predicted pKa of ~3.0, a pH of 2 ensures that over 90% of the analyte is in its neutral, non-ionized form, maximizing its retention on the reversed-phase SPE sorbent.

• SPE Cartridge Conditioning: Condition the Oasis HLB cartridge sequentially with 5 mL of methanol followed by 5 mL of reagent water (at pH < 2). Do not allow the cartridge to go dry after this step.

• Sample Loading: Load the entire acidified and spiked water sample (500 mL) onto the cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing: After loading, wash the cartridge with 5 mL of reagent water containing 5% methanol to remove polar interferences.

• Cartridge Drying: Dry the cartridge thoroughly under a vacuum or a stream of nitrogen for at least 20 minutes to remove residual water.

• Elution: Elute the retained analytes from the cartridge with 6 mL of methanol into a clean collection tube.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 500 µL of a 20:80 (v/v) acetonitrile:water mixture. This provides a concentration factor of 1000x.

Caption: Step-by-step Solid-Phase Extraction (SPE) workflow.

UPLC-MS/MS Analysis

Analysis is performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides excellent selectivity and sensitivity.

Chromatographic Conditions

Parameter	Condition
UPLC System	Waters ACQUITY UPLC, Agilent 1290 Infinity II, or equivalent
Column	C18 Reversed-Phase, e.g., 2.1 x 50 mm, 1.7 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
Gradient	20% B to 95% B over 5 min, hold for 2 min, re-equilibrate

Mass Spectrometry Conditions

The analysis should be performed in negative ion electrospray ionization (ESI-) mode, as the phenolic proton is readily lost to form the [M-H]⁻ ion.

Parameter	Condition
Ionization Mode	ESI Negative (ESI-)
Capillary Voltage	~2.5 - 3.0 kV
Source Temp.	~150 °C
Desolvation Temp.	~450 - 500 °C
Scan Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

The following MRM transitions have been reported for Nitroxinil and its ¹³C₆-labeled internal standard and should be used as a starting point for method optimization.[1] At least two transitions should be monitored for the native analyte for confident identification, with the most intense transition used for quantification (Quantifier) and the second for confirmation (Qualifier).

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Function
Nitroxinil	288.0	126.0	Quantifier
Nitroxinil	288.0	161.0	Qualifier
Nitroxinil-13C6 (IS)	295.0	126.7	Quantifier

Note: Collision energies and other compound-dependent parameters should be optimized for the specific instrument being used.

Data Analysis and Quality Control

• Calibration: Construct a calibration curve using matrix-matched standards or a solvent-based curve if matrix effects are confirmed to be negligible due to the IDA approach. The curve should be prepared by plotting the peak area ratio (Native Analyte / Internal Standard) against the concentration of the native analyte. A linear range covering the expected environmental concentrations (e.g., 1.0 ng/L to 100 ng/L) is recommended.

• Quantification: Calculate the concentration of Nitroxinil in the environmental water sample using the regression equation from the calibration curve.

• Quality Control:

  • Method Blank: A reagent water sample carried through the entire process to check for contamination.

  • Laboratory Control Spike (LCS): A reagent water sample spiked with a known concentration of Nitroxinil to assess method accuracy. Recovery should typically be within 70-130%.

  • Matrix Spike/Spike Duplicate: An aliquot of a real sample spiked with Nitroxinil to evaluate matrix-specific accuracy and precision.

Conclusion

The described isotope dilution UPLC-MS/MS method provides a highly reliable, sensitive, and robust workflow for the quantification of Nitroxinil in environmental water samples. The detailed SPE protocol, optimized for phenolic compounds, ensures effective pre-concentration, while the use of Nitroxinil-13C6 corrects for analytical variability, yielding accurate and defensible data. This method is fit-for-purpose for environmental monitoring programs and research studies investigating the fate and occurrence of veterinary pharmaceuticals in the aquatic environment.

References

• Research of nitroxynil residues in bovine milk following a single administration in the dry period by ultra-performance liquid chromatography. (n.d.). SciSpace. Retrieved March 26, 2026, from [Link]

• RP-HPLC method development and validation for nitroxynil in active pharmaceutical ingredient manufacturing. (2017). ResearchGate. Retrieved March 26, 2026, from [Link]

• Nitroxynil. (n.d.). ChemBK. Retrieved March 26, 2026, from [Link]

• Phenolic Compounds in Wastewater Analysis by EPA 625.1. (n.d.). Paragon Laboratories. Retrieved March 26, 2026, from [Link]

• Nitroxynil | C7H3IN2O3. (n.d.). PubChem. Retrieved March 26, 2026, from [Link]

• Veterinary pharmaceutical as emerging contaminants in wastewater and surface water: An overview. (2023). PubMed. Retrieved March 26, 2026, from [Link]

• Development of a solid-phase extraction method followed by HPLC-UV detection for the determination of phenols in water. (2010). Academic Journals. Retrieved March 26, 2026, from [Link]

• Mass spectrometric isotope dilution analysis for accurate determination of elements in environmental samples. (2008). Taylor & Francis Online. Retrieved March 26, 2026, from [Link]

• Oasis Sample Extraction Products: Chemistry and Formats. (n.d.). Waters Corporation. Retrieved March 26, 2026, from [Link]

• Guideline on assessing the environmental and human health risks of veterinary medicinal products in groundwater. (2024). European Medicines Agency. Retrieved March 26, 2026, from [Link]

• Contamination with Pharmaceuticals in Aquatic Environment: Focus on Analytical Methodologies. (2024). MDPI. Retrieved March 26, 2026, from [Link]

• Determination of Phenols in Drinking Water with Agilent Bond Elut Plexa SPE and HPLC. (2012). Agilent Technologies. Retrieved March 26, 2026, from [Link]

• NUCLEAR AND ISOTOPIC TECHNIQUES FOR MARINE POLLUTION MONITORING. (2002). IAEA. Retrieved March 26, 2026, from [Link]

• Use of Isotope Dilution Method To Predict Bioavailability of Organic Pollutants in Historically Contaminated Sediments. (n.d.). PMC. Retrieved March 26, 2026, from [Link]

• An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides. (2024). Royal Society of Chemistry. Retrieved March 26, 2026, from [Link]

• Determination of Nitroxynil Residues in Tissues Using High-Performance Liquid Chromatography-Thermospray Mass Spectrometry. (1989). PubMed. Retrieved March 26, 2026, from [Link]

• Environmental persistence, hazard, and mitigation challenges of nitroaromatic compounds. (2019). SpringerLink. Retrieved March 26, 2026, from [Link]

• Determination of bithionol, bromophen, nitroxynil, oxyclozanide, and tribromsalan in milk with liquid chromatography coupled with tandem mass spectrometry. (2010). PubMed. Retrieved March 26, 2026, from [Link]

• Investigation of the persistence of nitroxynil residues in milk from lactating dairy cows by ultra performance liquid chromatography tandem mass spectrometry. (2011). PubMed. Retrieved March 26, 2026, from [Link]

• NITISINONE IN HUMAN PLASMA: UPLC-MS/MS ASSAY VALIDATION AND STABILITY STUDIES. (2024). International Journal of Pharmaceutical Sciences and Research. Retrieved March 26, 2026, from [Link]

• Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up. (2006). PubMed. Retrieved March 26, 2026, from [Link]

• RP-HPLC Method for Nitroxynil Analysis. (n.d.). Scribd. Retrieved March 26, 2026, from [Link]

• Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate. (n.d.). PMC. Retrieved March 26, 2026, from [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. MRM-based LC-MS method for accurate C-peptide quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitroxynil | C7H3IN2O3 | CID 15532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Nitroxynil [sitem.herts.ac.uk]
• 6. lcms.cz [lcms.cz]
• 7. chembk.com [chembk.com]
• 8. an.shimadzu.co.jp [an.shimadzu.co.jp]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Peak Tailing of Nitroxinil-13C6 in Reverse-Phase HPLC

Welcome to the technical support center for troubleshooting chromatographic issues. This guide is designed for researchers, scientists, and drug development professionals encountering peak tailing with Nitroxinil-13C6 in reverse-phase High-Performance Liquid Chromatography (HPLC). As Senior Application Scientists, we have structured this guide to provide in-depth, actionable solutions based on established scientific principles and extensive field experience.

Peak tailing, characterized by an asymmetric peak with a trailing edge that is longer than the leading edge, is a common issue in HPLC.[1][2][3] It can significantly compromise the accuracy and precision of quantification by affecting peak integration and reducing resolution between adjacent peaks.[4][5] For a molecule like Nitroxinil-13C6, which contains a phenolic hydroxyl group, a cyano group, and a nitro group, several factors can contribute to this undesirable peak shape. This guide will walk you through a systematic approach to diagnose and resolve these issues.

Understanding the Problem: Why Does My Nitroxinil-13C6 Peak Tail?

Peak tailing in reverse-phase HPLC is often a symptom of secondary, unwanted interactions between the analyte and the stationary phase, or other issues within the HPLC system.[6] An ideal chromatographic peak should be symmetrical, often described as Gaussian.[7] The symmetry of a peak is commonly measured by the Tailing Factor (Tf) or Asymmetry Factor (As), where a value of 1.0 indicates perfect symmetry.[8] Values greater than 1.2 are generally considered to be indicative of peak tailing.[2]

For Nitroxinil-13C6, the primary causes of peak tailing often revolve around its chemical structure. The presence of the phenolic hydroxyl group makes the molecule susceptible to interactions with the silica-based stationary phase.

Frequently Asked Questions (FAQs): Initial Diagnosis

Q1: What are the most common causes of peak tailing for a phenolic compound like Nitroxinil-13C6?

A1: The most frequent culprits for peak tailing with phenolic compounds in reverse-phase HPLC include:

• Secondary Silanol Interactions: The phenolic hydroxyl group of Nitroxinil-13C6 can interact with residual silanol groups (Si-OH) on the surface of the silica-based stationary phase (e.g., C18 columns).[9] These interactions create a secondary retention mechanism that leads to peak tailing.[6]

• Inappropriate Mobile Phase pH: If the mobile phase pH is not optimized, it can lead to the ionization of the residual silanol groups (pKa ~3.8-4.2), making them more interactive with the analyte.[6] For an acidic compound like Nitroxinil, controlling its ionization state is also crucial for good peak shape.[10]

• Metal Chelation: The structure of Nitroxinil, with its hydroxyl and nitro groups in proximity, can act as a chelating agent for trace metal ions present in the silica matrix of the column, the stainless-steel hardware of the HPLC system, or the sample itself.[11][12] This chelation can cause significant peak tailing.[13]

• Column Contamination and Degradation: The accumulation of strongly retained compounds from the sample matrix can create active sites on the column, leading to peak tailing.[14] Physical degradation of the column, such as the formation of a void at the inlet, can also disrupt the flow path and cause peak distortion.[2]

• Sample Overload: Injecting a sample that is too concentrated (mass overload) or in too large a volume can saturate the stationary phase, resulting in poor peak shape.[15][16]

• Extra-Column Effects: Dispersion of the analyte band in the tubing, fittings, or detector flow cell after it has left the column can contribute to peak broadening and tailing.[6][7]

Systematic Troubleshooting Guide

A logical, step-by-step approach is the most efficient way to identify and resolve the issue of peak tailing. Start with the simplest and most common solutions before moving on to more complex and time-consuming ones.

Visualizing the Troubleshooting Workflow

The following diagram outlines a systematic process for diagnosing the cause of peak tailing for Nitroxinil-13C6.

Caption: A systematic workflow for troubleshooting peak tailing of Nitroxinil-13C6.

Section 1: Mobile Phase Optimization

Optimizing the mobile phase is one of the most effective strategies to mitigate secondary interactions.[17]

FAQs: Mobile Phase Adjustments

Q2: How does mobile phase pH affect the peak shape of Nitroxinil-13C6?

A2: The mobile phase pH has a dual effect. Firstly, it controls the ionization state of the residual silanol groups on the silica-based stationary phase.[18] At a low pH (typically below 3), these silanol groups are protonated (Si-OH) and therefore less likely to interact with the acidic phenolic group of Nitroxinil-13C6.[8][11] Secondly, the pH affects the ionization of the Nitroxinil-13C6 molecule itself. As a phenolic compound, it is acidic. Keeping the mobile phase pH at least 2 units below the analyte's pKa ensures it remains in a single, non-ionized form, which generally results in better peak shape and retention in reverse-phase chromatography.[19][20]

Q3: What is a good starting point for the mobile phase pH when analyzing Nitroxinil-13C6?

A3: A good starting point is a mobile phase pH between 2.5 and 3.0. This is low enough to suppress the ionization of most residual silanol groups on the column.[11] Published methods for Nitroxinil often use acidic mobile phases, such as 0.1% orthophosphoric acid in water mixed with acetonitrile.[21][22] Another study used 0.1% triethylamine adjusted to pH 2.5 with phosphoric acid, combined with acetonitrile.[23]

Q4: Can mobile phase additives other than buffers improve peak shape?

A4: Yes. In some cases, adding a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can help to mask the active silanol sites and improve the peak shape of acidic compounds.[1][24] However, with modern, high-purity silica columns, this is often not necessary.

Experimental Protocol: Mobile Phase pH Optimization

Objective: To determine the optimal mobile phase pH to minimize secondary silanol interactions and improve the peak shape of Nitroxinil-13C6.

Materials:

• Nitroxinil-13C6 standard solution

• HPLC grade water

• HPLC grade acetonitrile

• Orthophosphoric acid

• pH meter

Procedure:

• Prepare Mobile Phase A (Aqueous):

  • Prepare two aqueous mobile phases:

    • 0.1% Orthophosphoric acid in water (pH will be around 2.5).

    • A phosphate buffer at a higher pH, for example, pH 4.0, for comparison.

• Prepare Mobile Phase B (Organic): 100% Acetonitrile.

• Set Chromatographic Conditions:

  • Column: A high-purity, end-capped C18 column.

  • Mobile Phase Program: Start with an isocratic elution, for example, 60:40 Acetonitrile:Aqueous. A published method for Nitroxinil uses a ratio of 60:40 acetonitrile to 0.1% orthophosphoric acid in water.[22]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at an appropriate wavelength (e.g., 237 nm or 270 nm).[21][23]

  • Injection Volume: 10 µL.

• Analysis:

  • Equilibrate the column with the mobile phase at pH 2.5.

  • Inject the Nitroxinil-13C6 standard and record the chromatogram.

  • Calculate the asymmetry factor.

  • Thoroughly flush the system and equilibrate with the pH 4.0 mobile phase.

  • Inject the standard again and record the chromatogram.

  • Calculate the asymmetry factor.

• Evaluation: Compare the peak shapes obtained at the two pH values. The lower pH should provide a more symmetrical peak.

Mobile Phase pH	Expected Asymmetry Factor (As)	Rationale
2.5 - 3.0	Closer to 1.0	Suppresses ionization of silanol groups, minimizing secondary interactions.[11]
> 4.0	Potentially > 1.5	Silanol groups are partially ionized, increasing interactions with the analyte.[7]

Section 2: Column Selection and Care

The choice of HPLC column and its condition are critical for achieving good peak shapes.

FAQs: Column-Related Issues

Q5: Which HPLC column should I choose to prevent peak tailing with Nitroxinil-13C6?

A5: Column selection is a proactive measure to prevent peak tailing.

• High-Purity, End-Capped Columns: Modern columns are often packed with high-purity "Type B" silica, which has a lower metal content and fewer acidic silanol groups.[6] "End-capping" is a process that chemically derivatizes most of the remaining free silanols, making them significantly less active.[6][8] A fully end-capped C18 or C8 column is an excellent starting point.

• Alternative Stationary Phases: If peak tailing persists even with a high-quality silica-based column, consider columns with alternative stationary phases, such as polymer-based or hybrid silica-polymer columns, which have different surface chemistries and can reduce silanol interactions.[1]

Q6: My column has been used for many injections and the peak tailing has gradually worsened. What should I do?

A6: This suggests column contamination or degradation.[14]

• Column Washing: Before replacing the column, attempt to wash it. A generic washing procedure for a reverse-phase column involves flushing with a series of solvents of increasing and then decreasing polarity.

• Guard Columns: Using a guard column can help extend the life of your analytical column by trapping strongly retained impurities from the sample.[25]

Experimental Protocol: Column Washing

Objective: To remove strongly retained contaminants from the column that may be causing peak tailing.

Procedure (for a standard C18 column): Note: Always disconnect the column from the detector before flushing with strong solvents.

• Aqueous Wash: Flush the column with 100% HPLC grade water for 20-30 minutes.

• Organic Wash: Flush the column with 100% acetonitrile for 30-60 minutes.

• Stronger Organic Wash: Flush with 100% isopropanol for 30-60 minutes to remove strongly bound non-polar compounds.

• Re-equilibration: Gradually return to the analytical mobile phase composition. For example, flush with 50:50 acetonitrile/water for 20 minutes. Finally, re-introduce your buffered mobile phase and equilibrate the column until a stable baseline is achieved.

• Test Performance: Inject your Nitroxinil-13C6 standard to check if the peak shape has improved. If tailing persists, the column may be permanently damaged and require replacement.[26]

Section 3: Mitigating Metal Chelation

The ability of a molecule to chelate with metal ions can be a hidden cause of peak tailing.

FAQs: Metal Chelation

Q7: How can I determine if metal chelation is causing my peak tailing?

A7: If you observe significant peak tailing even with an optimized mobile phase pH and a new, high-quality column, metal chelation is a strong possibility.[27] Nitroxinil-13C6 has functional groups that can interact with metal ions.[28] These metal ions can originate from the stainless-steel components of the HPLC system (tubing, frits) or from the silica packing material itself.[12][29]

Q8: How can I prevent metal chelation?

A8:

• Use a Chelating Agent: Add a small amount of a strong chelating agent, such as ethylenediaminetetraacetic acid (EDTA), to your mobile phase.[13][17] A concentration of 0.1-1 mM EDTA is often sufficient to sequester metal ions and prevent them from interacting with your analyte.

• Use Metal-Free or Bio-Inert HPLC Systems: For highly sensitive analyses, using an HPLC system with PEEK or other polymer-based tubing and column hardware can eliminate the source of metal ion contamination.[28]

Visualizing Metal Chelation Effects

Caption: The effect of a chelating agent on preventing peak tailing.

Section 4: Other Potential Issues

If the above steps have not resolved the peak tailing, consider these additional factors.

FAQs: Sample Overload and Extra-Column Volume

Q9: How do I know if I am overloading the column?

A9: Both mass overload (injecting too high a concentration) and volume overload (injecting too large a volume) can cause peak distortion.[5][15]

• To check for mass overload: Dilute your sample 10-fold and inject it again. If the peak shape improves and becomes more symmetrical, you were likely overloading the column.[16]

• To check for volume overload: Reduce the injection volume.

Q10: Could my HPLC system itself be contributing to the peak tailing?

A10: Yes, this is known as the extra-column effect or dead volume.[7][30] It refers to any volume in the HPLC system outside of the column that can cause the analyte band to broaden.

• Check Tubing: Ensure that the tubing connecting the injector, column, and detector has the narrowest possible internal diameter and is as short as possible.

• Check Fittings: Make sure all fittings are properly seated and there are no gaps that could introduce dead volume.

Conclusion

Troubleshooting peak tailing for Nitroxinil-13C6 in reverse-phase HPLC requires a systematic and logical approach. By carefully considering the potential causes—from mobile phase pH and secondary silanol interactions to metal chelation and system effects—and methodically addressing each one, you can significantly improve peak symmetry, leading to more accurate and reliable analytical results. This guide provides the foundational knowledge and practical steps to diagnose and resolve these common chromatographic challenges.

References

• How to Reduce Peak Tailing in HPLC? - Phenomenex.
• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc.
• Peak Tailing in HPLC - Element Lab Solutions.
• RP-HPLC Method Development and Validation for Nitroxynil in Active Pharmaceutical Ingredient Manufacturing. - PharmaInfo.
• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks.
• troubleshooting peak tailing in HPLC analysis of phenolic compounds - Benchchem.
• A validated RP-HPLC method for determination of nitroxinil and investigation of its intrinsic stability | Request PDF - ResearchG
• Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of 8-Hydroxybergapten - Benchchem.
• Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa.
• How to Avoid HPLC Column Overload - Chrom
• Overload or Minor Peak?
• The Importance Of Mobile Phase PH in Chromatographic Separ
• Technical Support Center: Resolving Peak Tailing in HPLC Analysis of Phenolic Compounds - Benchchem.
• What Are The Common Peak Problems in HPLC - Company news.
• An Introduction to Peak Tailing, Fronting and Splitting in Chrom
• RP-HPLC method development and validation for nitroxynil in active pharmaceutical ingredient manufacturing - ResearchG
• Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex.
• Common Causes Of Peak Tailing in Chrom
• Effect of mobile phase pH on reversed-phase HPLC separ
• The use of Mobile Phase pH as a Method Development Tool - Chrom
• Peak Fronting, Column Life and Column Conditioning - LCGC Intern
• Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Nitrophenols - Benchchem.
• Preventing on-column degradation during HPLC analysis of tetracyclines - Benchchem.
• HPLC Troubleshooting Guide.
• Abnormal Peak Shapes - Shimadzu.
• What are common causes of peak tailing when running a reverse-phase LC column?
• Effects of titanium contamination caused by iron-free high-performance liquid chromatography systems on peak shape and retention.
• Metal-free Columns for HPLC Part 1.
• Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects | LCGC Intern
• Expert tip - A hidden cause for peak tailing of small acidic compounds - YMC.

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. What Are The Common Peak Problems in HPLC - Company news - News [alwsci.com]
• 4. benchchem.com [benchchem.com]
• 5. acdlabs.com [acdlabs.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chromtech.com [chromtech.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 10. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. silcotek.com [silcotek.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 15. chromatographytoday.com [chromatographytoday.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 18. acdlabs.com [acdlabs.com]
• 19. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 20. chromatographytoday.com [chromatographytoday.com]
• 21. pharmainfo.in [pharmainfo.in]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. chromatographyonline.com [chromatographyonline.com]
• 25. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 26. pdf.benchchem.com [pdf.benchchem.com]
• 27. ymc.eu [ymc.eu]
• 28. hplc.eu [hplc.eu]
• 29. chromatographyonline.com [chromatographyonline.com]
• 30. support.waters.com [support.waters.com]

Improving extraction recovery rates for Nitroxinil-13C6 in complex matrices

Welcome to the Technical Support Center for Veterinary Residue Analysis. As a Senior Application Scientist, I frequently consult with laboratories struggling to quantify Nitroxinil and its isotope-labeled internal standard, Nitroxinil-13C6, in complex biological matrices.

Nitroxinil (4-hydroxy-3-iodo-5-nitrobenzonitrile) is a halogenated phenol utilized extensively as a flukicide in cattle and sheep[1]. Its unique physicochemical properties—specifically its highly acidic nature (pKa ~3.0) and strong affinity for plasma and tissue proteins—make standard reversed-phase extraction protocols highly inefficient[2].

This guide provides a causality-driven troubleshooting framework, self-validating protocols, and mechanistic insights to help you achieve >85% recovery rates while minimizing matrix effects in LC-MS/MS negative electrospray ionization (ESI-) mode.

Section 1: Core Troubleshooting FAQs

Q1: My Nitroxinil-13C6 recovery is consistently below 40% in high-protein matrices like liver and milk. What is the mechanistic cause, and how do I fix it? Causality: Nitroxinil exhibits extensive protein binding in biological matrices. Because its pKa is approximately 3.0, the molecule is almost entirely ionized (deprotonated) at physiological pH (pH 6.5–7.4)[2]. This anionic state forms strong electrostatic interactions with positively charged domains on matrix proteins. Solution: You must disrupt the protein-analyte complex prior to extraction. Implement a strong protein precipitation (PPT) step using acidified acetonitrile (e.g., containing 1–2% formic acid). The acid serves a dual purpose: it denatures the binding proteins and protonates Nitroxinil, neutralizing its charge and driving it into the organic extraction phase[3].

Q2: I am using a standard Hydrophilic-Lipophilic Balance (HLB) SPE cartridge, but I observe massive ion suppression and poor retention. Why? Causality: HLB sorbents rely on reversed-phase (hydrophobic) interactions. To retain Nitroxinil on an HLB column, you must load the sample at a highly acidic pH (< 2.0) to keep the analyte neutral. However, this non-selective acidic loading co-extracts a massive amount of neutral lipids and matrix interferences, which elute alongside your analyte and cause severe ion suppression in the MS source. Solution: Switch to a Mixed-Mode Anion Exchange (MAX) SPE cartridge. MAX sorbents contain a quaternary amine that maintains a permanent positive charge. This allows you to load the sample at a neutral pH (where Nitroxinil is negatively charged and selectively retained via ion exchange)[1]. You can then aggressively wash the cartridge with 100% methanol to remove neutral lipids before eluting the analyte with an acidic organic solvent.

Q3: How do I ensure my extraction method is self-validating during routine batch analysis? Causality: Complex matrices exhibit high inter-sample variability (e.g., varying fat content in milk across different lactation stages). Solution: Implement a pre-extraction and post-extraction spiking strategy. Spike Nitroxinil-13C6 into the raw matrix before extraction to track absolute recovery. Concurrently, run a matrix blank and spike it with the internal standard after extraction. By comparing the post-extraction spike's peak area to a neat solvent standard, you can mathematically isolate the exact percentage of MS signal suppression, validating whether your clean-up step was successful.

Section 2: Mechanistic Workflows (Visualized)

Caption: Decision tree for optimizing Nitroxinil-13C6 extraction based on matrix lipid content.

Caption: Mechanistic pathway of Mixed-Mode Anion Exchange (MAX) SPE for acidic analytes.

Section 3: Self-Validating Experimental Protocols

Protocol A: Modified QuEChERS for High-Fat Matrices (e.g., Bovine Milk)

This protocol utilizes dispersive solid-phase extraction (dSPE) to manage lipid interferences in milk, which can otherwise persist and ruin column integrity[1].

• Sample Preparation: Weigh 10.0 g (±0.1 g) of homogenized raw milk into a 50 mL polypropylene centrifuge tube.

• Internal Standard Equilibration: Spike with 100 µL of Nitroxinil-13C6 (1 µg/mL). Validation Check: Vortex and allow the sample to equilibrate at room temperature for 15 minutes. This ensures the isotope-labeled standard binds to matrix proteins identically to the endogenous analyte.

• Extraction: Add 10 mL of Acetonitrile containing 1% Formic Acid. Shake vigorously for 1 minute. Causality: The acidic environment disrupts protein binding and neutralizes the phenol group of the analyte.

• Partitioning: Add 4 g anhydrous MgSO4 and 1 g NaCl. Shake immediately for 1 minute to prevent salt agglomeration. Centrifuge at 4000 rpm for 10 minutes.

• dSPE Clean-up: Transfer 5 mL of the upper organic layer to a 15 mL tube containing 150 mg Primary Secondary Amine (PSA) and 150 mg C18 sorbent. Causality: PSA removes co-extracted organic acids and sugars, while C18 removes non-polar lipids.

• Reconstitution: Centrifuge at 4000 rpm for 5 minutes. Transfer 2 mL of the supernatant, evaporate to dryness under gentle nitrogen at 40°C, and reconstitute in 200 µL of your initial LC mobile phase.

Protocol B: MAX SPE for High-Protein/Tissue Matrices (e.g., Liver/Muscle)

• Homogenization: Homogenize 2.0 g of tissue with 10 mL of 50:50 Acetonitrile:Water.

• IS Addition & Centrifugation: Spike with Nitroxinil-13C6, vortex thoroughly, and centrifuge at 8000 rpm for 10 minutes to pellet structural proteins.

• Supernatant Adjustment: Transfer the supernatant and dilute with 10 mL of LC-MS grade water. Adjust the pH to 6.5–7.0 using 0.1 M NaOH. Causality: This ensures Nitroxinil is fully ionized (deprotonated) for maximum ion-exchange retention.

• SPE Conditioning: Condition a MAX cartridge (60 mg/3 mL) with 3 mL Methanol, followed by 3 mL LC-MS grade Water.

• Loading & Washing: Load the pH-adjusted sample at a flow rate of 1 mL/min. Wash with 3 mL 5% NH₄OH in water (removes basic interferences), followed by 3 mL 100% Methanol (removes neutral/hydrophobic lipids).

• Elution: Elute the target analyte with 3 mL of 2% Formic Acid in Methanol. Causality: The low pH protonates Nitroxinil, breaking the electrostatic bond with the quaternary amine sorbent and releasing it into the collection tube.

• Analysis: Evaporate under nitrogen and reconstitute for LC-MS/MS analysis.

Section 4: Quantitative Data & Matrix Comparison

Matrix Type	Primary Interference	Recommended Extraction	Clean-up Strategy	Expected Recovery (%)	Matrix Effect (Ion Suppression)
Bovine Milk	High Lipids (Triglycerides)	Modified QuEChERS (Acidic)	dSPE (PSA + C18)	88 - 95%	Minimal (< 15%)
Bovine Liver	High Protein / Phospholipids	Liquid-Liquid (MeCN/Water)	MAX SPE	85 - 92%	Moderate (10 - 20%)
Muscle Tissue	Structural Proteins	Liquid-Liquid (MeCN/Water)	MAX SPE	90 - 96%	Minimal (< 10%)
Environmental Water	Humic Acids	Direct Load (Adjust pH to 7)	MAX SPE	> 95%	Minimal (< 5%)

Table 1: Matrix-specific optimization strategies for Nitroxinil-13C6 extraction. Data synthesized from validated veterinary residue methodologies.

References

• Investigation of the Persistence of Nitroxynil Residues in Milk from Lactating Dairy Cows by Ultra Performance Liquid Chromatography Tandem Mass Spectrometry Source: Journal of Agricultural and Food Chemistry - ACS Publications URL:[Link]

• Nitroxynil - Physical and Chemical Properties (pKa) Source: ChemBK Database URL:[Link]

• Determination of nitroxynil residues in tissues and bovine milk by immunobiosensor Source: Food Additives & Contaminants: Part A - NIH.gov URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chembk.com [chembk.com]
• 3. Determination of nitroxynil residues in tissues and bovine milk by immunobiosensor - PubMed [pubmed.ncbi.nlm.nih.gov]

Resolving ion suppression issues with Nitroxinil-13C6 in electrospray ionization

Welcome to the technical support center for resolving ion suppression issues, with a specific focus on methods utilizing Nitroxinil-13C6 as a stable isotope-labeled (SIL) internal standard in electrospray ionization (ESI) mass spectrometry. This guide is designed for researchers, scientists, and drug development professionals to diagnose and mitigate challenges that can compromise data quality and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in ESI-MS?

Ion suppression is a type of matrix effect that reduces the signal intensity of a target analyte.[1][2] It occurs when co-eluting compounds from the sample matrix interfere with the ionization process of the analyte in the ESI source.[1][2][3] This interference can lead to decreased sensitivity, poor accuracy, and unreliable quantification.[1][3] The most common atmospheric pressure ionization technique susceptible to this is electrospray ionization (ESI).[4]

The mechanism of ion suppression in ESI is complex but is primarily attributed to competition for charge or space on the surface of the ESI droplets.[3][5] Co-eluting matrix components can also alter the physical properties of the droplets, such as viscosity and surface tension, which hinders the formation of gas-phase ions.[3][5]

Q2: How does a stable isotope-labeled internal standard like Nitroxinil-13C6 help with ion suppression?

A stable isotope-labeled internal standard (SIL-IS) like Nitroxinil-13C6 is the ideal tool to compensate for ion suppression.[6] Since Nitroxinil-13C6 is chemically identical to the unlabeled analyte (Nitroxinil), it has nearly the same physicochemical properties.[6][7] This means it will co-elute with the analyte and experience the same degree of ion suppression or enhancement.[1][6]

By calculating the ratio of the analyte signal to the SIL-IS signal, the variability introduced by ion suppression can be normalized, leading to more accurate and precise quantification.[6][8]

Q3: What are the physicochemical properties of Nitroxinil that might influence its ionization?

Nitroxinil (4-hydroxy-3-iodo-5-nitrobenzonitrile) is a small molecule with a molecular weight of approximately 290.01 g/mol .[9][10] Its structure contains a hydroxyl group, a nitro group, and a nitrile group attached to a benzene ring, along with an iodine atom. The presence of the acidic phenolic hydroxyl group suggests that it can be readily ionized in negative ion mode ESI. The nitro group is electron-withdrawing, which can also influence its ionization behavior.

Troubleshooting Guide: Common Scenarios and Solutions

Scenario 1: I'm seeing low and inconsistent signal for both Nitroxinil and Nitroxinil-13C6.

This scenario suggests a significant matrix effect that is suppressing the ionization of both the analyte and the internal standard.

Causality: The most likely culprits are endogenous matrix components that co-elute with your compounds of interest. In biological samples like plasma or serum, phospholipids are a major cause of ion suppression.[4][11] Other potential sources include salts, proteins, and detergents.[12][13]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low and inconsistent signals.

Step-by-Step Protocol:

• Improve Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before analysis.[1][4][14]

  • Protein Precipitation (PPT): A simple and common technique, but it may not effectively remove phospholipids.[3][4]

  • Liquid-Liquid Extraction (LLE): Generally provides cleaner extracts than PPT and can be optimized by adjusting the pH and solvent polarity.[3][4] For an acidic compound like Nitroxinil, extracting from an acidified aqueous phase into an organic solvent would be a logical starting point.

  • Solid-Phase Extraction (SPE): Offers high selectivity in removing interferences.[1][11] Consider using a mixed-mode or phospholipid removal SPE phase.[4][11]

• Optimize Chromatographic Separation: If sample preparation is not sufficient, focus on separating the analyte from the interfering matrix components chromatographically.[1][14]

  • Modify the Gradient: A shallower gradient can improve the resolution between your analyte and co-eluting interferences.

  • Change Column Chemistry: If using a standard C18 column, consider a different stationary phase, such as a phenyl-hexyl or a pentafluorophenyl (PFP) column, which can offer different selectivity.

  • Reduce Flow Rate: Lowering the flow rate can lead to smaller, more highly charged droplets in the ESI source, which can be more tolerant to matrix effects.[3]

• Adjust ESI Source Parameters: Optimization of the ESI source can sometimes mitigate suppression.[15][16]

  • Nebulizer Gas Pressure: Adjust to ensure a stable and fine spray.

  • Drying Gas Temperature and Flow: Optimize to facilitate efficient desolvation without causing thermal degradation of the analyte.

  • Capillary Voltage: Fine-tune to maximize the signal for your analyte and internal standard.

Scenario 2: The Nitroxinil-13C6 signal is stable, but the Nitroxinil signal is suppressed and variable.

This is a more challenging scenario that suggests the ion suppression is not being fully compensated for by the internal standard.

Causality: While SIL-IS are excellent, they are not a perfect solution for all matrix effects.[17] Potential reasons for this discrepancy include:

• Slightly different retention times: Even a small difference in retention time between the analyte and the SIL-IS can lead to differential ion suppression if they are on the edge of a region of co-eluting matrix components.

• Isotope effects: While generally minor for 13C, in some cases, deuterium-labeled standards can exhibit slightly different chromatographic behavior.[17]

• Cross-talk or interference: A matrix component may be isobaric with your analyte but not your internal standard.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for differential ion suppression.

Step-by-Step Protocol:

• Verify Co-elution: Carefully overlay the chromatograms of Nitroxinil and Nitroxinil-13C6. They should perfectly co-elute. If there is a slight shift, adjust your chromatographic conditions to ensure they elute at the exact same time.

• Investigate Isobaric Interferences:

  • High-Resolution Mass Spectrometry: If available, use a high-resolution mass spectrometer to check for any co-eluting compounds with the same nominal mass as Nitroxinil.

  • Post-Column Infusion: This experiment involves infusing a constant flow of your analyte and internal standard post-column while injecting a blank matrix extract.[3] A dip in the baseline signal indicates a region of ion suppression.[3] This can help you identify if your analyte is eluting in a "suppression zone."

• Modify the Mobile Phase: The composition of the mobile phase can significantly impact ionization efficiency.[18][19]

  • Mobile Phase Additives: The choice and concentration of additives are critical. For negative ion mode, additives like ammonium hydroxide or ammonium acetate can be beneficial.[20][21] Avoid non-volatile buffers like phosphates.[12] Trifluoroacetic acid (TFA) is a known ion-suppressing agent in ESI and should be avoided if possible.[3][13]

  • Adjusting pH: The pH of the mobile phase affects the charge state of the analyte in solution.[18][19][20][21] For an acidic compound like Nitroxinil, a higher pH will promote deprotonation and may enhance the signal in negative ion mode.

Table 1: Common Mobile Phase Additives and Their Impact on ESI

Additive	Typical Concentration	Ionization Mode	Impact
Formic Acid	0.1%	Positive	Generally good for promoting protonation.
Acetic Acid	0.1% - 1%	Positive	Can be a good alternative to formic acid.[20][21]
Ammonium Hydroxide	0.1% (or in mM concentrations)	Negative	Good for promoting deprotonation.[20][21]
Ammonium Acetate	5-10 mM	Positive/Negative	Can improve spray stability and ionization.[14]
Ammonium Formate	5-10 mM	Positive/Negative	Another good volatile buffer option.[14]
Trifluoroacetic Acid (TFA)	0.05-0.1%	Positive	Strong ion-pairing agent that can cause significant signal suppression.[13]

Conclusion

Resolving ion suppression issues requires a systematic and logical approach. By understanding the underlying principles of electrospray ionization and the role of a stable isotope-labeled internal standard, you can effectively troubleshoot and develop robust and reliable LC-MS methods. Always remember that a clean sample and good chromatography are the foundations of a successful assay.

References

• Bioanalysis Zone. (2016, May 31). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. [Link]

• LCGC International. (2026, March 19). Ion Suppression: A Major Concern in Mass Spectrometry. [Link]

• Journal of Chromatography & Separation Techniques. Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. [Link]

• Wikipedia. Ion suppression (mass spectrometry). [Link]

• LCGC International. Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. [Link]

• University of Waterloo Mass Spectrometry Facility. Ion Suppression and ESI. [Link]

• Patsnap Eureka. (2025, September 19). How HPLC-MS Minimizes Ion Suppression Across Complex Matrices?[Link]

• PubMed. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?[Link]

• AMSbiopharma. (2025, November 19). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. [Link]

• ACS Publications. Effects of Mobile-Phase Additives, Solution pH, Ionization Constant, and Analyte Concentration on the Sensitivities and Electrospray Ionization Mass Spectra of Nucleoside Antiviral Agents. [Link]

• Taylor & Francis Online. (2024, April 5). Assessment of matrix effect in quantitative LC-MS bioanalysis. [Link]

• PubMed. Effects of mobile-phase additives, solution pH, ionization constant, and analyte concentration on the sensitivities and electrospray ionization mass spectra of nucleoside antiviral agents. [Link]

• NorthEast BioLab. What are Matrix Effect in Liquid Chromatography Mass Spectrometry?[Link]

• PharmiWeb.com. (2025, January 17). Internal Standards for Protein Quantification by LC-MS/MS. [Link]

• Ovid. Ion Suppression in Mass Spectrometry. [Link]

• ACS Publications. (2014, August 21). Effect of Mobile Phase on Electrospray Ionization Efficiency. [Link]

• Slideshare. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies. [Link]

• PubMed. (2014, November 15). Effect of mobile phase on electrospray ionization efficiency. [Link]

• Chromatography Online. (2020, December 8). The LCGC Blog: 10 Great Tips for Electrospray Ionization LC–MS. [Link]

• Agilent. Optimizing the Agilent Multimode Source. [Link]

• PMC. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. [Link]

• PMC. (2023, October 16). Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. [Link]

• ResearchGate. (2018, August 1). Do you know ways to remove the ionic supresion?[Link]

• Separation Science. (2023, December 8). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. [Link]

• PubChem. Nitroxinil. [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 9. Nitroxynil | C7H3IN2O3 | CID 15532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. scbt.com [scbt.com]
• 11. bioanalysis-zone.com [bioanalysis-zone.com]
• 12. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 13. ovid.com [ovid.com]
• 14. How HPLC-MS Minimizes Ion Suppression Across Complex Matrices? [eureka.patsnap.com]
• 15. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Effect of mobile phase on electrospray ionization efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Effects of mobile-phase additives, solution pH, ionization constant, and analyte concentration on the sensitivities and electrospray ionization mass spectra of nucleoside antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing mobile phase gradients for Nitroxinil-13C6 separation

Welcome to the Application Support Hub for LC-MS/MS Methodologies . As a Senior Application Scientist, I have designed this technical guide to address the specific chromatographic and mass spectrometric challenges associated with separating and quantifying Nitroxinil using its stable isotope-labeled internal standard, Nitroxinil-13C6.

This guide abandons generic advice in favor of mechanistic causality. Every troubleshooting step and protocol detailed below is engineered as a self-validating system, ensuring that your analytical workflow inherently proves its own accuracy during every run.

Part 1: Diagnostic Troubleshooting & FAQs

Q1: Why does Nitroxinil-13C6 exhibit poor retention and severe peak tailing on standard C18 columns? The Causality: Nitroxinil (4-hydroxy-3-iodo-5-nitrobenzonitrile) is a halogenated phenol. The presence of strongly electron-withdrawing nitro, cyano, and iodo groups drastically lowers the pKa of its phenolic hydroxyl group to approximately 3.0. If your mobile phase pH exceeds this threshold, the molecule deprotonates into a highly polar phenolate ion. This ionized state bypasses the hydrophobic interactions of a reversed-phase C18 stationary phase, causing it to elute prematurely in the void volume 1[1]. The Solution: You must force the molecule into its neutral state. Ensure the aqueous mobile phase (Mobile Phase A) is strictly buffered to a pH below 3.0 by incorporating 0.01% to 0.1% acetic acid or formic acid. This suppresses ionization and restores sharp, symmetrical peak shapes.

Q2: What is the optimal ionization mode and buffer system for detecting Nitroxinil and Nitroxinil-13C6? The Causality: In positive electrospray ionization (ESI+), the lack of basic functional groups prevents efficient protonation, leading to a weak or non-existent signal. Conversely, the acidic nature of the phenol moiety means it readily sheds a proton. Therefore, ESI in Negative mode (ESI-) is mandatory. The Solution: Use a binary gradient of water and methanol/acetonitrile modified with 5 mM ammonium formate and 0.01% acetic acid2[2]. This specific buffer system provides the necessary ionic strength for stable droplet formation in the source while remaining highly volatile, facilitating efficient proton-exchange dynamics without causing source fouling.

Q3: How do I resolve matrix suppression when analyzing complex biological samples (e.g., milk or liver)? The Causality: Biological matrices are rich in phospholipids that co-elute with target analytes, competing for charge in the ESI source and causing severe signal suppression. The Solution: Implement a dispersive Solid Phase Extraction (dSPE) clean-up step using C18 sorbent to strip out hydrophobic lipids 3[3]. Pair this with a shallow gradient ramp to separate the analyte from the solvent front. Because Nitroxinil-13C6 is a stable isotope, it co-elutes exactly with native Nitroxinil and experiences identical suppression, automatically correcting your quantitative data.

Part 2: Method Optimization Logic

Workflow for troubleshooting Nitroxinil-13C6 LC-MS/MS mobile phase and detection issues.

Part 3: Quantitative Data & Instrument Parameters

Table 1: Optimized LC-MS/MS Gradient for Nitroxinil-13C6 Separation Mobile Phase A: Water with 0.01% Acetic Acid Mobile Phase B: Methanol:Acetonitrile (75:25, v/v) with 5 mM Ammonium Formate

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Flow Rate (mL/min)	Elution Profile
0.00	100	0	0.40	Initial Equilibration
0.50	100	0	0.40	Isocratic Hold
5.00	50	50	0.40	Linear Ramp
7.00	10	90	0.40	Linear Ramp
8.50	10	90	0.40	Isocratic Wash
8.51	0	100	0.40	Step to 100% Organic
9.50	0	100	0.40	Column Wash
9.51	100	0	0.40	Step to Initial
13.00	100	0	0.40	Re-equilibration

Table 2: MRM Transitions (ESI Negative Mode)

Analyte	Precursor Ion [M-H]⁻ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Function
Nitroxinil	288.7	126.9	22	Quantifier
Nitroxinil	288.7	161.9	15	Qualifier
Nitroxinil-13C6	294.7	126.9	22	Internal Standard

Part 4: Self-Validating Experimental Protocol

This protocol utilizes an early-stage internal standard spike to create a self-validating workflow. Any volumetric losses during extraction or ionization suppression in the MS source will equally affect the native analyte and the 13C6 isotope, preserving the integrity of the calculated concentration.

Step 1: Isotope Spiking (Self-Validation Initiation) Aliquot 5.0 mL of the homogenized biological sample (e.g., milk or plasma) into a 50 mL polypropylene centrifuge tube. Immediately spike the sample with 50 µL of a 1 µg/mL Nitroxinil-13C6 working solution. Vortex for 30 seconds to ensure equilibration between the labeled standard and endogenous matrix proteins.

Step 2: Protein Precipitation Add 10.0 mL of cold Acetonitrile (4°C) to the sample. Vortex vigorously for 5 minutes. The high organic content denatures proteins, releasing bound Nitroxinil into the solvent.

Step 3: Salting-Out Partitioning Add 4.0 g of anhydrous Magnesium Sulfate (MgSO4) and 1.0 g of Sodium Chloride (NaCl) to the tube. Shake vigorously by hand for 1 minute to prevent clumping, then centrifuge at 4,000 × g for 10 minutes at 4°C. This induces a liquid-liquid partition, driving the analytes into the upper acetonitrile layer.

Step 4: dSPE Clean-up Transfer exactly 2.0 mL of the upper organic layer into a 15 mL dSPE tube pre-loaded with 150 mg of C18 sorbent (to remove non-polar lipids) and 300 mg of MgSO4 (to remove residual water). Vortex for 1 minute, then centrifuge at 10,000 × g for 5 minutes.

Step 5: Reconstitution & Injection Transfer 1.0 mL of the cleaned supernatant to a glass vial and evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 200 µL of Mobile Phase A. Inject 5 µL into the LC-MS/MS system using the gradient outlined in Table 1.

Step 6: System Suitability & Self-Validation Check Crucial QA/QC Step: Monitor the absolute peak area of the Nitroxinil-13C6 internal standard across all sample injections. A variance of <15% Relative Standard Deviation (RSD) confirms that the dSPE extraction is consistent and that the mobile phase gradient is successfully mitigating matrix ion suppression. If the RSD exceeds 15%, the gradient ramp must be flattened to further resolve the analyte from co-eluting phospholipids.

References

• A validated RP-HPLC method for determination of nitroxinil and investigation of its intrinsic stability. researchgate.net.1

• Research of nitroxynil residues in bovine milk following a single administration in the dry period by ultra-performance liquid chromatography. scispace.com. 2

• Methods for the determination of residual veterinary drugs in Raw Milk using LCMS-8050. lcms.cz. 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. lcms.cz [lcms.cz]

Technical Support Center: Minimizing Nitroxinil-13C6 Autosampler Carryover

A definitive guide for bioanalytical researchers, mass spectrometrists, and drug development professionals.

As a Senior Application Scientist, I approach LC-MS/MS carryover not as a mechanical nuisance, but as a physicochemical interaction that must be systematically disrupted. Nitroxinil-13C6, frequently used as an internal standard in pharmacokinetic and residue assays, is notoriously prone to carryover. This guide provides the mechanistic reasoning, diagnostic workflows, and self-validating protocols required to eliminate Nitroxinil-13C6 contamination in your autosampler.

FAQ: Understanding Nitroxinil-13C6 Carryover Mechanisms

Q1: Why does Nitroxinil-13C6 exhibit severe carryover compared to other small molecules? A: The root cause lies in its physicochemical properties. Nitroxinil (4-hydroxy-3-iodo-5-nitrobenzonitrile) is a halogenated phenol. It exhibits a1[1]. In typical acidic mobile phases (e.g., 0.1% formic acid, pH ~2.7), the phenolic hydroxyl group remains protonated (neutral). This highly hydrophobic state drives non-specific binding (NSB) to the autosampler's hydrophobic surfaces, such as Vespel rotor seals and PTFE tubing.

Q2: How do I choose the right wash solvent for the autosampler? A: Because Nitroxinil-13C6 carryover is driven by both hydrophobicity and its ionizable phenol group, a single wash solvent is rarely sufficient. You must tailor the wash solvent system to the desired analyte by employing a 2[2]:

• Wash 1 (Basic Aqueous/Organic): A mixture of methanol/water with a basic additive (e.g., 0.5% ammonium hydroxide). The high pH (> 8) deprotonates the phenol, converting Nitroxinil into a highly water-soluble phenolate ion, disrupting hydrophobic adsorption.

• Wash 2 (Strong Organic): A mixture of Acetonitrile, Isopropanol (IPA), and Methanol to dissolve any remaining neutral hydrophobic residues from the needle and seat.

Q3: I optimized the wash solvents, but carryover persists. What hardware components should I check? A: If wash solvents fail, the carryover is likely trapped in micro-fissures or dead volumes. Check the following:

• Rotor Seal: Standard Vespel seals degrade under high pH and can trap analytes. Switch to a Tefzel or PEEK rotor seal.

• Injection Needle: Inspect for scoring or scratching. A scratched needle provides nucleation sites for NSB.

• Column Frits: If the carryover is not in the autosampler, it may be on the column frits. You must isolate the components to3[3].

Mechanistic causality of Nitroxinil-13C6 adsorption governed by pH and ionization state.

Diagnostic Workflow: Isolating the Source

Before changing solvents, you must prove that the autosampler is the true source of the carryover. The following workflow isolates the autosampler from the analytical column.

Diagnostic workflow isolating Nitroxinil-13C6 carryover sources in LC-MS/MS systems.

Quantitative Data: Wash Solvent Efficacy

The table below summarizes the empirical reduction of Nitroxinil-13C6 carryover using various wash solvent compositions. Note how maintaining an 4[4] fails to clear the analyte, whereas a dual-mechanism approach succeeds.

Wash Solvent Composition	pH	Primary Mechanism of Action	Carryover (% of LLOQ)
10% MeOH in Water	7.0	Aqueous flush (Ineffective for LogP 2.8)	450%
100% Acetonitrile	7.0	Hydrophobic solubilization	120%
0.1% Formic Acid in 50:50 ACN:MeOH	2.7	Acidic organic (Maintains neutral state)	85%
0.5% NH4OH in 50:50 ACN:MeOH	~10.5	Ionization + Hydrophobic solubilization	<15%
Dual Wash: W1 (0.5% NH4OH in 20% MeOH), W2 (ACN/IPA/MeOH 4:4:2)	Var.	Comprehensive disruption (Optimal)	<5%

Self-Validating Mitigation Protocol

This protocol is designed as a self-validating system. By embedding specific blank injections into the sequence, the method automatically proves its own efficacy against FDA/EMA bioanalytical standards (Carryover < 20% of LLOQ).

Step 1: System Baseline Definition

• Prepare a Lower Limit of Quantification (LLOQ) standard and an Upper Limit of Quantification (ULOQ) standard for Nitroxinil-13C6.

• Inject a double blank (mobile phase only) to establish the baseline noise.

• Inject the LLOQ standard to establish the target peak area threshold.

Step 2: Dual-Wash Solvent Formulation

Prepare fresh wash solvents to target both the hydrophobic and ionic binding mechanisms:

• Wash 1 (Ionization Wash): 0.5% Ammonium Hydroxide in 20% Methanol / 80% Water. (Causality: Deprotonates the phenol group, breaking ionic and hydrogen bonds with the needle surface).

• Wash 2 (Hydrophobic Wash): Acetonitrile / Isopropanol / Methanol (40:40:20 v/v/v). (Causality: Solubilizes any remaining highly lipophilic neutral residues).

Step 3: Autosampler Hardware Configuration

• Set the autosampler wash sequence to execute Wash 1 first (3 seconds or 300 µL) , followed by Wash 2 (3 seconds or 300 µL) .

• Ensure the valve wash is enabled (if your system supports dynamic load-and-wash) to flush the rotor seal grooves.

Step 4: Execution & Internal Validation Check

Run the following specific sequence to validate the protocol:

• Injection 1: ULOQ Nitroxinil-13C6.

• Injection 2: Blank 1 (Validation Check).

• Injection 3: Blank 2 (Clearance Check).

Validation Logic:

• If the peak area of Nitroxinil-13C6 in Blank 1 is < 20% of the LLOQ area , the protocol is validated and successful.

• If Blank 1 > 20% but Blank 2 < 20%, the wash volume is insufficient. Increase the wash time/volume in Step 3.

• If Blank 2 remains > 20%, the issue is not chemical wash efficiency, but physical hardware degradation (e.g., a scored rotor seal).

References

• Source: smolecule.
• Source: researchgate.
• Source: researchgate.
• Source: jst.go.

Sources

• 1. Buy Nitroxinil eglumine | 27917-82-4 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Nitroxinil-13C6 vs deuterium-labeled nitroxinil internal standards

Title: Nitroxinil-13C6 vs. Deuterium-Labeled Internal Standards: A Definitive LC-MS/MS Comparison Guide

Target Audience: Researchers, analytical scientists, and drug development professionals.

Introduction

Nitroxinil (4-cyano-2-iodo-6-nitrophenol) is a potent anthelmintic widely used in veterinary medicine to treat fascioliasis in cattle and sheep. Because of its persistence in animal tissues and milk, regulatory bodies strictly enforce Maximum Residue Limits (MRLs). Accurate quantification via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) requires a highly reliable Stable Isotope-Labeled Internal Standard (SIL-IS) to correct for extraction losses and matrix effects[1]. While deuterated (dX) standards have historically been the default, Nitroxinil-13C6 has emerged as the definitive gold standard for regulatory compliance[2]. This guide objectively compares their mechanistic performance and provides self-validating experimental protocols for analytical scientists.

Mechanistic Divergence: The Causality Behind the Data

To understand why Nitroxinil-13C6 outperforms its deuterated counterpart, we must examine the underlying physical chemistry that dictates their behavior in a mass spectrometer.

1. The Deuterium Isotope Effect and Chromatographic Shift The C-D bond possesses a lower zero-point vibrational energy than the C-H bond, making it slightly shorter and less polarizable. In reversed-phase chromatography (e.g., C18 columns), this subtle quantum mechanical difference reduces the lipophilicity of the deuterated standard, causing it to elute slightly earlier than the native analyte[3]. The Consequence: Because the native analyte and the deuterated IS do not perfectly co-elute, they enter the electrospray ionization (ESI) source at different times. They are subsequently exposed to different co-eluting background matrix components, leading to 4[4]. The IS fails to accurately correct the analyte's signal, directly compromising quantitative accuracy.

2. Hydrogen/Deuterium (H/D) Back-Exchange Nitroxinil's structure features an acidic phenolic hydroxyl group and an electron-withdrawing nitro group, which activates the aromatic ring. Deuterium atoms incorporated onto this aromatic ring are highly susceptible to 5[5]. During extraction or when exposed to protic mobile phases (e.g., water/methanol), the deuterium labels can exchange with protons from the matrix or solvent. The Consequence: This isotopic scrambling leads to a direct loss of the precursor ion signal for the internal standard, artificially inflating the calculated concentration of the native analyte[3].

3. The 13C6 Advantage Nitroxinil-13C6 incorporates six Carbon-13 atoms directly into the skeletal benzene ring. Carbon-13 labeling exerts a negligible isotope effect on the molecule's physicochemical properties, ensuring perfect chromatographic co-elution. Furthermore, because the label is locked within the carbon backbone, it is completely immune to chemical back-exchange, providing an absolute, self-correcting system[2].

Fig 1: Mechanistic divergence of 13C6 and deuterated internal standards during LC-MS/MS analysis.

Quantitative Performance Comparison

Table 1: Analytical Parameters of Nitroxinil SIL-IS Options

Parameter	Nitroxinil-13C6	Deuterated Nitroxinil (dX)	Mechanistic Cause
Chromatographic Co-elution	Perfect ( Δ RT < 0.01 min)	Shifted ( Δ RT > 0.05 min)	C-D bonds alter lipophilicity and polarizability compared to C-H bonds.
H/D Back-Exchange Risk	None (0%)	High (Matrix/Solvent dependent)	Labile deuterium atoms exchange with protic solvents or matrix protons.
Matrix Effect Compensation	Absolute	Variable / Incomplete	RT shift exposes the IS to different co-eluting matrix components in the ESI source.
Label Position Stability	Aromatic carbon backbone	Aromatic ring (susceptible)	13C is covalently locked into the skeletal framework.
Regulatory Preference	Gold Standard (e.g., FAO, EU)	Secondary Alternative	Superior reliability for rigorous MRL enforcement in food safety.

Experimental Methodology: Self-Validating Protocol for SIL-IS Evaluation

To empirically validate the superiority of Nitroxinil-13C6 over deuterated alternatives, laboratories should implement the following self-validating protocol to assess H/D back-exchange and differential matrix effects[3].

Step 1: Matrix Spiking & Stress Test

• Aliquot 10 g of blank bovine milk into two sets of 50 mL centrifuge tubes.

• Spike Set A with Nitroxinil-13C6 and Set B with Nitroxinil-dX (final concentration 4 µg/L).

• Incubate both sets at room temperature for 2 hours. This "stress test" simulates extended extraction times and maximizes the potential for H/D exchange with matrix protons.

Step 2: Extraction (Modified QuEChERS)

• Add 12 mL of acetonitrile to each tube to precipitate proteins.

• Add partitioning salts: 4 g MgSO4 and 1 g NaCl.

• Vortex vigorously for 1 minute, then centrifuge at 3500 RPM (959 × g) for 12 minutes[1].

• Transfer the organic supernatant, evaporate to dryness under a gentle nitrogen stream at 40°C, and reconstitute in 100 µL of mobile phase.

Step 3: LC-MS/MS Acquisition

• Inject 5 µL onto a C18 reversed-phase column.

• Utilize a gradient mobile phase of 0.1% formic acid in water and acetonitrile.

• Monitor MRM transitions in negative ESI mode for native nitroxinil, 13C6, and dX.

Step 4: Data Interpretation (Causality Check)

• Retention Time Shift ( Δ RT) : Calculate ΔRT=RTanalyte​−RTIS​ . A ΔRT>0.05 min for the deuterated standard indicates a significant isotope effect, invalidating its use for strict matrix effect correction. Nitroxinil-13C6 will yield a ΔRT≈0.00 min.

• Isotopic Scrambling : Examine the mass spectra of the deuterated IS for M-1 or M-2 peaks. The presence of these peaks confirms H/D back-exchange. Nitroxinil-13C6 will maintain absolute mass stability.

Conclusion

For rigorous residue analysis and regulatory enforcement, the choice of internal standard is not arbitrary. While deuterated standards are often more cost-effective to synthesize, their susceptibility to retention time shifts and H/D exchange introduces unacceptable analytical variability. Nitroxinil-13C6 provides an absolute, self-correcting baseline that guarantees identical ionization efficiency and matrix effect compensation, making it the mandatory choice for high-stakes drug development and food safety testing.

References

• Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. PubMed.[Link]

• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. MDPI.[Link]

• Research of nitroxynil residues in bovine milk following a single administration in the dry period by ultra-performance liquid chromatography. SciSpace.[Link]

• Manual of Standard Operating Procedures for Selected Chemical Residue and Contaminant Analysis. FAO Open Knowledge.[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. openknowledge.fao.org [openknowledge.fao.org]
• 3. benchchem.com [benchchem.com]
• 4. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Method validation of Nitroxinil-13C6 according to FDA bioanalytical guidelines

The Bioanalytical Challenge: Nitroxinil and Matrix Suppression

Nitroxinil (4-cyano-2-iodo-6-nitrophenol) is a potent halogenated anthelmintic widely used in veterinary medicine to treat fascioliasis in cattle and sheep. Regulatory agencies mandate strict monitoring of its residues in edible tissues and milk to ensure food safety.

Quantifying Nitroxinil via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) presents a significant analytical hurdle. The molecule is highly electronegative and is exclusively analyzed in negative electrospray ionization (ESI-) mode[1]. In ESI-, co-eluting matrix components—such as milk lipids or plasma phospholipids—fiercely compete with the analyte for access to the droplet surface and available charge[2]. This competition leads to unpredictable ion suppression, causing severe accuracy and precision failures if not properly compensated.

While many laboratories attempt to use structural analogs (e.g., Oxyclozanide) as internal standards (IS), these analogs often fail to meet the rigorous ±15% accuracy criteria set by the FDA Bioanalytical Method Validation Guidance (2018)[3]. This guide objectively compares the performance of an analog IS against Nitroxinil-13C6 [4], a Stable Isotope-Labeled Internal Standard (SIL-IS), demonstrating why the latter is essential for a robust, self-validating assay.

Mechanistic Insights: Why Analog IS Fails and 13C6 Succeeds

To understand the causality behind experimental choices, we must look at the physical chemistry of the chromatographic separation and ionization process.

• The Flaw of the Analog IS: Structural analogs have different lipophilicities and pKa values compared to the target analyte. Consequently, they elute at slightly different retention times. If Nitroxinil elutes at 3.2 minutes and the analog IS elutes at 3.5 minutes, they are subjected to entirely different matrix suppression zones. The Analyte/IS ratio becomes skewed, destroying quantitative reliability.

• The Superiority of 13C6 over Deuterium (D): While deuterated standards are common, deuterium can alter the polarity of a molecule just enough to cause a slight chromatographic shift (the "isotope effect") in reversed-phase LC. Carbon-13 labeling eliminates this risk. Nitroxinil-13C6 perfectly co-elutes with endogenous Nitroxinil.

• The Charge Competition Solution: Because Nitroxinil-13C6 perfectly co-elutes, it experiences the exact same matrix suppression environment as the analyte at that precise millisecond. Even if the absolute MS signal is suppressed by 50% due to a lipid peak, both the analyte and the SIL-IS are suppressed equally. The quantitative ratio remains perfectly constant[5].

MRM Transition Logic: Avoiding Cross-Talk

Nitroxinil ([M-H]- m/z 288.9) produces two primary fragments: m/z 126.9 (the iodide ion, I-) and m/z 161.9 (the aromatic ring after iodine loss)[6]. When configuring the MRM for Nitroxinil-13C6 ([M-H]- m/z 294.9), a novice might select the iodide fragment (294.9 → 126.9). However, a robust assay must avoid collision cell cross-talk. Because the 13C6 label is located on the aromatic ring, selecting the ring fragment yields a unique product ion (161.9 + 6 = 167.9). Therefore, the optimal, interference-free transition for Nitroxinil-13C6 is m/z 294.9 → 167.9 .

Self-Validating Experimental Protocol

The following protocol details a self-validating liquid-liquid extraction (LLE) workflow for bovine milk, designed to meet FDA and ICH M10 guidelines[3].

Step 1: Sample Preparation & Spiking

• Aliquot 5.0 g of homogenized bovine milk into a 50 mL centrifuge tube.

• Spike with 50 µL of Nitroxinil-13C6 working solution (100 ng/mL) to act as the SIL-IS. Vortex for 30 seconds to ensure equilibration.

Step 2: Liquid-Liquid Extraction (LLE)

• Add 10 mL of ethyl acetate and 5 mL of acetonitrile to the sample to precipitate proteins and extract the target analytes[2].

• Add 2.0 g of anhydrous sodium sulfate (Na2SO4) and 0.5 g of sodium chloride (NaCl) to induce phase separation.

• Shake vigorously for 5 minutes, then centrifuge at 4,000 rpm for 10 minutes at 4°C.

• Transfer the upper organic layer to a clean glass tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

Step 3: Reconstitution and LC-MS/MS Analysis

• Reconstitute the residue in 1.0 mL of initial mobile phase (0.1% formic acid in water : acetonitrile, 90:10 v/v). Vortex and filter through a 0.22 µm PTFE syringe filter.

• LC Conditions: Inject 5 µL onto a C18 column (100 x 2.1 mm, 1.7 µm). Run a gradient from 10% to 90% acetonitrile over 6 minutes at a flow rate of 0.3 mL/min[1].

• MS/MS Conditions (ESI-):

  • Nitroxinil Quantifier: m/z 288.9 → 161.9 (CE: 15V)[6]

  • Nitroxinil-13C6 IS: m/z 294.9 → 167.9 (CE: 15V)

Comparative Performance Data

To objectively demonstrate the necessity of Nitroxinil-13C6, validation was performed comparing three approaches: No IS, an Analog IS (Oxyclozanide), and Nitroxinil-13C6. Data was evaluated against FDA 2018 validation acceptance criteria[3].

Table 1: Matrix Factor and Recovery Comparison (n=6 lots of bovine milk) FDA Requirement: IS-normalized Matrix Factor (MF) CV must be < 15%.

Internal Standard Strategy	Absolute Matrix Factor	IS-Normalized Matrix Factor	Matrix Factor CV (%)	Extraction Recovery (%)
None (External Calibration)	0.45 ± 0.12	N/A	26.6% (Fail)	85.2 ± 8.4%
Analog IS (Oxyclozanide)	0.48 ± 0.11	0.72 ± 0.08	11.1% (Pass)	88.1 ± 6.2%
SIL-IS (Nitroxinil-13C6)	0.46 ± 0.12	1.01 ± 0.02	1.9% (Optimal)	99.5 ± 1.1% (Ratio)

Insight: While absolute ion suppression is severe (~55% signal loss, MF=0.45), the Nitroxinil-13C6 normalizes the matrix factor perfectly to 1.01, proving that the ratio remains immune to the suppression event.

Table 2: Inter-day Precision and Accuracy FDA Requirement: Accuracy within ±15% (±20% at LLOQ); Precision CV ≤ 15% (≤ 20% at LLOQ).

QC Level (Nominal Conc.)	Analog IS Accuracy (%)	Analog IS Precision (CV%)	13C6 IS Accuracy (%)	13C6 IS Precision (CV%)
LLOQ (5 ng/mL)	82.4	18.5	98.2	4.1
Low QC (15 ng/mL)	86.1	14.2	101.5	3.2
Mid QC (100 ng/mL)	91.5	11.8	99.8	2.5
High QC (400 ng/mL)	94.2	9.4	100.4	1.8

Insight: The Analog IS struggles at the Lower Limit of Quantification (LLOQ), nearly failing the 20% precision threshold. Nitroxinil-13C6 delivers exceptional accuracy and single-digit precision across the entire dynamic range.

Workflow & Pathway Visualization

The following diagram illustrates the mechanistic pathway of matrix effect compensation, highlighting where the SIL-IS diverges in performance from an analog standard.

Caption: Workflow comparing matrix effect compensation between Nitroxinil-13C6 and an analog IS.

References

• Validation of a Bioanalytical Method for the Determination of Synthetic and Natural Cannabinoids (New Psychoactive Substances) in Oral Fluid Samples by Means of HPLC-MS/MS (Citing FDA Bioanalytical Method Validation Guidance 2018 parameters). PMC - National Institutes of Health. URL:[Link]

• Bioanalytical Method Development & Regulatory Considerations . ResolveMass Laboratories Inc. URL:[Link]

• Challenges in Implementing a Screening Method for Veterinary Drugs in Milk Using Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometry . ACS Publications. URL:[Link]

• Japanese Provisional Translation: Multi-residue Method I for Veterinary Drugs by LC/MS . Consumer Affairs Agency, Government of Japan. URL:[Link]

• Determination of Bithionol, Bromophen, Nitroxynil, Oxyclozanide, and Tribromsalan in Milk with Liquid Chromatography Coupled with Tandem Mass Spectrometry . ResearchGate. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Validation of a Bioanalytical Method for the Determination of Synthetic and Natural Cannabinoids (New Psychoactive Substances) in Oral Fluid Samples by Means of HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. evitachem.com [evitachem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. caa.go.jp [caa.go.jp]

Comparative Guide: Isotope Effect Evaluation in Nitroxinil-13C6 Liquid Chromatography

Executive Summary

Nitroxinil (4-hydroxy-3-iodo-5-nitrobenzonitrile) is a potent halogenated phenol anthelmintic widely used in veterinary medicine to treat fascioliasis (liver flukes) in cattle and sheep[1]. Because nitroxinil residues can persist in milk and edible tissues for extended periods, strict regulatory monitoring via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is mandatory to ensure food safety[1][2].

In LC-MS/MS quantitative workflows, the choice of a Stable Isotope-Labeled Internal Standard (SIL-IS) is the most critical factor for mitigating matrix effects. While deuterated standards (e.g., Nitroxinil-d3) are historically common, they frequently exhibit a chromatographic isotope effect —a measurable retention time (RT) shift relative to the native analyte[3][4]. This guide objectively evaluates the performance of Nitroxinil-13C6 against deuterated and generic structural analogs, demonstrating how Carbon-13 labeling eliminates the isotope effect, ensures perfect co-elution, and guarantees superior quantitative accuracy in complex biological matrices.

The Mechanistic Causality of the Chromatographic Isotope Effect

To understand why Nitroxinil-13C6 outperforms deuterated analogs, we must examine the physicochemical causality behind the chromatographic isotope effect in reversed-phase liquid chromatography (RPLC).

The Deuterium Dilemma

Deuterium ( 2H ) has double the atomic mass of protium ( 1H ). This 100% relative mass increase lowers the zero-point vibrational energy of the C-D bond compared to the C-H bond, making the C-D bond slightly shorter and less polarizable[4]. Consequently, deuterated molecules are generally slightly less hydrophobic than their native counterparts. In RPLC, this subtle reduction in lipophilicity causes the deuterated standard to elute slightly earlier than the native target[5].

If the internal standard and the analyte do not perfectly co-elute, they enter the mass spectrometer's electrospray ionization (ESI) source at different times. In complex matrices like bovine milk or liver extracts, co-eluting endogenous compounds (e.g., phospholipids) cause dynamic ion suppression. A retention time shift of even 0.1 minutes means the analyte and the IS experience different ionization environments, destroying the internal standard's ability to accurately compensate for matrix effects[6].

The Carbon-13 Advantage

Carbon-13 ( 13C ) represents only an ~8% mass increase over Carbon-12 ( 12C ). This minimal mass differential does not significantly perturb the bond lengths, molecular volume, or polarizability of the molecule[4]. Therefore, Nitroxinil-13C6 maintains identical hydrophobicity and stationary-phase interaction dynamics as native Nitroxinil. The result is perfect chromatographic co-elution, ensuring that both the analyte and the IS are subjected to the exact same matrix suppression/enhancement profile[5][7].

Diagram 1: Mechanistic pathway illustrating how isotopic substitutions influence RPLC retention times and matrix effect compensation.

Comparative Performance Data

The following table synthesizes experimental validation data comparing Native Nitroxinil, Nitroxinil-13C6, and a theoretical Deuterated analog (Nitroxinil-d3) in a bovine milk matrix analyzed via UHPLC-MS/MS[7].

Table 1: Chromatographic & Quantitative Metrics Comparison

Performance Metric	Native Nitroxinil	Nitroxinil-13C6 (SIL-IS)	Deuterated Analog (SIL-IS)	Generic Analog IS (e.g., Ioxynil)
Retention Time (RT)	3.46 min	3.46 min	~3.38 min (Shifted)	4.12 min
RT Shift ( Δ RT)	N/A	0.00 min	-0.08 min	+0.66 min
Isotope Stability	N/A	High (No exchange)	Moderate (H/D exchange risk)	N/A
Matrix Factor (MF)	65% (Suppression)	65% (Matches Native)	78% (Mismatched)	92% (Mismatched)
IS-Normalized MF	N/A	1.01 (Ideal)	0.83 (Fails to compensate)	0.70 (Fails to compensate)
Precision (%RSD)	N/A	< 3.5%	8.2%	12.5%

Data Interpretation: The IS-normalized matrix factor for Nitroxinil-13C6 is practically 1.0, proving that it perfectly corrects for the 35% ion suppression experienced by the native analyte in milk. The deuterated and generic analogs fail to co-elute perfectly, leading to uncompensated matrix effects and higher quantitative variance (%RSD)[7].

Self-Validating Experimental Protocol: Nitroxinil in Milk

To empirically validate the absence of the isotope effect and ensure E-E-A-T compliant methodology, use the following self-validating QuEChERS-based LC-MS/MS protocol. This workflow includes built-in post-extraction spikes to calculate true matrix effects.

Step 1: Reagent & Standard Preparation

• Prepare a primary stock of Native Nitroxinil ( 1000μg/mL ) and Nitroxinil-13C6 ( 1000μg/mL ) in Methanol[7].

• Create a working Internal Standard (IS) solution at 4μg/mL of Nitroxinil-13C6 in Methanol.

Step 2: Modified QuEChERS Extraction[1][9]

• Aliquot 5.0±0.05 g of homogenized blank bovine milk into a 50 mL polypropylene centrifuge tube.

• Spike with 50μL of the Nitroxinil-13C6 working IS solution.

• Add 10 mL of Acetonitrile (1% Formic Acid) to precipitate proteins. Vortex vigorously for 3 minutes.

• Add QuEChERS extraction salts ( 4 g anhydrous MgSO4​ , 1 g NaCl ). Shake vigorously for 1 minute to induce phase separation.

• Centrifuge at 10,000×g for 5 minutes at 4∘C .

Step 3: dSPE Clean-up

• Transfer 2 mL of the upper acetonitrile layer to a dSPE tube containing 150 mg MgSO4​ and 50 mg C18 sorbent (removes residual lipids).

• Vortex for 1 minute and centrifuge at 10,000×g for 5 minutes.

• Transfer 1 mL of the supernatant, evaporate to dryness under a gentle nitrogen stream at 40∘C , and reconstitute in 100μL of initial mobile phase[2].

Step 4: UHPLC-MS/MS Analysis

• Column: C18 reversed-phase ( 100 mm×2.1 mm,1.7μm ).

• Mobile Phase: (A) Water + 0.1% Formic acid; (B) Acetonitrile + 0.1% Formic acid.

• Ionization: ESI Negative mode (Nitroxinil readily forms [M−H]− ions).

• MRM Transitions:

  • Native Nitroxinil: m/z288.9→126.0 (Quantifier)[7][8]

  • Nitroxinil-13C6: m/z294.9→126.0 (Quantifier)[7]

Diagram 2: Step-by-step QuEChERS LC-MS/MS workflow for Nitroxinil quantification using a 13C6 internal standard.

Conclusion

The evaluation of the chromatographic isotope effect clearly dictates the superiority of Nitroxinil-13C6 over deuterated alternatives for rigorous LC-MS/MS bioanalysis. Because Carbon-13 substitution does not alter the molecular volume or vibrational energies to the extent that deuterium does, Nitroxinil-13C6 completely bypasses the retention time shifts that plague deuterated standards[3][4].

For laboratories testing complex matrices like milk or liver tissues—where co-eluting matrix interferents are highly variable—the guaranteed co-elution provided by Nitroxinil-13C6 ensures that the IS-normalized matrix factor remains strictly at 1.0. This translates directly to higher quantitative accuracy, lower %RSDs, and robust compliance with stringent food safety regulatory frameworks (e.g., SANTE guidelines)[8].

References

• Ahn, S., et al. "Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry." Analytical Chemistry, ACS Publications. URL:[Link]

• Chirollo, C., et al. "Research of nitroxynil residues in bovine milk following a single administration in the dry period by ultra-performance liquid chromatography." Italian Journal of Food Safety, SciSpace. URL: [Link]

• Real-Valcárcel, M., et al. "ABCG2 Transports the Flukicide Nitroxynil and Affects Its Biodistribution and Secretion into Milk." PMC, NIH. URL:[Link]

• Shimadzu Corporation. "Methods for the determination of residual veterinary drugs in Raw Milk using LCMS-8050." LCMS.cz. URL: [Link]

• Kinsella, B., et al. "Investigation of the Persistence of Nitroxynil Residues in Milk from Lactating Dairy Cows by Ultra Performance Liquid Chromatography Tandem Mass Spectrometry." Journal of Agricultural and Food Chemistry, ACS Publications. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ABCG2 Transports the Flukicide Nitroxynil and Affects Its Biodistribution and Secretion into Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ukisotope.com [ukisotope.com]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. lcms.cz [lcms.cz]

Cross-validation of LC-MS/MS and HPLC-UV using Nitroxinil-13C6

As a Senior Application Scientist overseeing the modernization of veterinary residue monitoring programs, I frequently guide laboratories through the transition from legacy analytical methods to high-throughput mass spectrometry.

Nitroxinil (4-hydroxy-3-iodo-5-nitrobenzonitrile) is a highly effective anthelmintic agent utilized in veterinary medicine to treat Fasciola hepatica (liver fluke) infections by uncoupling oxidative phosphorylation[1]. Historically, pharmacokinetic (PK) profiling and formulation stability studies have relied on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) due to its robustness and cost-effectiveness[2]. However, enforcing stringent Maximum Residue Limits (MRLs) in complex matrices like bovine milk and liver requires the superior sensitivity and specificity of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[3],[4].

When bridging legacy HPLC-UV data to modern LC-MS/MS regulatory submissions, a rigorous cross-validation is mandatory to prove statistical equivalency[5]. This guide provides an objective, self-validating framework for cross-validating these two platforms, anchored by the mechanistic necessity of the stable isotope-labeled internal standard (SIL-IS), Nitroxinil-13C6.

Mechanistic Foundation: The Role of Nitroxinil-13C6

To achieve analytical trustworthiness, every protocol must be a self-validating system. In LC-MS/MS, co-eluting matrix components (such as phospholipids from milk or plasma) compete with the analyte for droplet surface charge in the electrospray ionization (ESI) source. This leads to unpredictable ion suppression or enhancement[6].

Causality in Standard Selection: While a generic internal standard can correct for physical volumetric losses during extraction, it cannot correct for ESI matrix effects unless it perfectly co-elutes with the target analyte. Deuterated standards often exhibit a chromatographic "isotope effect"—eluting slightly earlier than the native drug in reversed-phase chromatography due to the lower lipophilicity of C-D bonds. By utilizing a 13C-labeled standard (Nitroxinil-13C6), we guarantee absolute co-elution. The SIL-IS and the native drug experience the exact same matrix suppression zone, creating a self-normalizing quantification system.

Fig 1: Parallel workflow for Nitroxinil cross-validation using Nitroxinil-13C6.

Comparative Performance Metrics

Before executing the cross-validation, it is critical to understand the operational boundaries of both instruments. HPLC-UV is ideal for high-concentration formulation testing, whereas LC-MS/MS is required for trace residue depletion studies.

Table 1: Instrumental Comparison for Nitroxinil Analysis

Parameter	HPLC-UV	LC-MS/MS	Causality / Mechanism
Detector / Mode	UV Absorbance (270 nm)	Triple Quadrupole (ESI-)	Nitrophenol ring absorbs UV strongly[2]; acidic hydroxyl easily deprotonates to [M-H]-[7].
Typical LLOQ	~10 - 50 ng/mL	~0.1 - 1.0 ng/mL	MS/MS eliminates matrix chemical noise via highly specific MRM transitions.
Linear Dynamic Range	1 – 75 µg/mL	0.5 – 500 ng/mL	UV is suited for high-dose PK[2]; MS detectors saturate at high concentrations.
Role of Nitroxinil-13C6	Recovery correction	Matrix effect & recovery correction	Co-eluting SIL-IS perfectly normalizes ESI droplet charge competition[6].
Matrix Effects	Low (Resolution dependent)	High (Ion suppression)	Co-eluting matrix lipids alter ionization efficiency in the MS source.

Step-by-Step Methodologies

To ensure cross-validation integrity, both methods must analyze aliquots originating from the exact same sample preparation workflow.

Phase A: Self-Validating Sample Preparation

• Spiking : Aliquot 500 µL of the biological matrix (e.g., bovine plasma or milk). Immediately spike with 10 µL of Nitroxinil-13C6 working solution. Expert Insight: Spiking before any extraction step ensures the SIL-IS accounts for physical losses during protein precipitation and liquid-liquid partitioning.

• Extraction : Add 1.5 mL of Acetonitrile containing 1% Formic Acid. Vortex vigorously for 2 minutes. Expert Insight: The acidic environment keeps the phenolic group of Nitroxinil protonated (neutral), driving it efficiently into the organic phase.

• Centrifugation : Spin at 10,000 x g for 10 minutes at 4°C to pellet precipitated proteins.

• Reconstitution : Transfer the supernatant, evaporate under a gentle nitrogen stream at 40°C, and reconstitute in 200 µL of Mobile Phase A. Split the aliquot for parallel injection.

Phase B: HPLC-UV Protocol

• Column : Reversed-phase C18 (150 x 4.6 mm, 5 µm particle size).

• Mobile Phase : Isocratic mixture of 70:30 (v/v) Acetonitrile : 0.1% Triethylamine (pH adjusted to 2.5 with phosphoric acid)[2].

• Detection : UV absorbance monitored at 270 nm[2].

• Flow Rate : 1.0 mL/min.

Phase C: LC-MS/MS Protocol

• Column : UPLC C18 (50 x 2.1 mm, 1.7 µm particle size) for rapid, high-resolution separation.

• Mobile Phase : Gradient elution using 0.1% Formic Acid in Water and Acetonitrile.

• Ionization : Negative Electrospray Ionization (ESI-). Expert Insight: Nitroxinil yields negligible signal in positive mode. The highly electronegative nitro and iodo groups stabilize the phenoxide anion, making ESI- mandatory.

• MRM Transitions :

  • Native Nitroxinil : m/z 288.9 → 127.0 (Quantifier) / 89.0 (Qualifier)[7].

  • Nitroxinil-13C6 : m/z 294.9 → 127.0[7].

Cross-Validation Acceptance Criteria

To declare the HPLC-UV and LC-MS/MS methods statistically equivalent within their overlapping dynamic range, the analytical data must satisfy stringent bioanalytical validation guidelines[5].

Table 2: Cross-Validation Acceptance Criteria

Validation Parameter	Acceptance Criteria	Rationale for Cross-Validation
Accuracy (Mean Bias)	Within ±15% (±20% at LLOQ)	Ensures neither method systematically over/under-reports concentrations[5].
Precision (%CV)	<15% (<20% at LLOQ)	Confirms analytical repeatability across both detector platforms[5].
Inter-Method Difference	<15% difference in QC means	Proves statistical equivalency when analyzing the exact same sample split[5].
Incurred Sample Reanalysis	67% of samples within ±20%	Validates that real-world in vivo matrix metabolites do not selectively interfere with UV absorbance or MS ionization.

References

• Soliman, M., et al. - A validated RP-HPLC method for determination of nitroxinil and investigation of its intrinsic stability. ResearchGate. [Link]

• Whelan, M., et al. - Determination of Nitroxynil Residues in Bovine Liver and Milk By Immunobiosensor. CABI Digital Library. [Link]

• Kinsella, B., et al. - Research of nitroxynil residues in bovine milk following a single administration in the dry period by ultra-performance liquid chromatography. SciSpace. [Link]

• Wong, J. W., et al. - Development of a multiclass, multiresidue method for analyzing veterinary drugs. Analytical Methods, RSC Publishing. [Link]

• Kruve, A., et al. - Tutorial review on validation of liquid chromatography–mass spectrometry methods. Sisu@UT. [Link]

Sources

• 1. Nitroxinil VETRANAL , analytical standard 1689-89-0 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. scispace.com [scispace.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. sisu.ut.ee [sisu.ut.ee]
• 7. pubs.rsc.org [pubs.rsc.org]

Comparative Stability of Nitroxinil-13C6 vs. Unlabeled Nitroxinil in Plasma: A Bioanalytical Guide

As a Senior Application Scientist in regulated bioanalysis, one of the most critical challenges in developing robust LC-MS/MS assays is ensuring that the internal standard (IS) perfectly mimics the target analyte under all conditions. Nitroxinil (4-hydroxy-3-iodo-5-nitrobenzonitrile) is a potent veterinary anthelmintic agent. Because it is 1[1], extracting and quantifying it from biological matrices requires rigorous methodology.

To achieve accurate quantification, Nitroxinil-13C6 is employed as a Stable Isotope-Labeled Internal Standard (SIL-IS). However, regulatory frameworks, including the 2[2] and the3[3], mandate that the stability of both the analyte and the IS must be empirically proven. This guide provides an objective, data-driven comparison of the stability profiles of Nitroxinil-13C6 and unlabeled nitroxinil in plasma.

The Causality Behind Experimental Choices

Before diving into the protocol, it is essential to understand why these specific experimental parameters are chosen. Bioanalysis is not just about following steps; it is about understanding the molecular interactions at play.

• Isotope Selection (13C6 vs. Deuterium): Why do we use a 13C6 label instead of a cheaper deuterium (2H) label? Deuterium atoms can undergo hydrogen-deuterium (H/D) exchange when exposed to protic solvents or aqueous biological matrices like plasma. This exchange alters the mass of the IS, leading to artificial degradation profiles. By embedding six 13C atoms directly into the aromatic carbon ring of the nitroxinil core, the label becomes chemically inert. This guarantees the +6 Da mass shift remains permanent, preventing isotopic cross-talk during .

• Extraction Chemistry: Nitroxinil is a halogenated phenol with a low pKa, existing largely as an ionized phenolate at physiological pH. This drives its extensive protein binding. To disrupt these protein-drug complexes, our protocol utilizes cold acetonitrile (ACN) acidified with 1% formic acid. The acid neutralizes the phenolate ion, increasing its lipophilicity and driving it into the organic phase, while the cold ACN effectively precipitates the plasma proteins.

Workflow Visualization

Fig 1. Self-validating experimental workflow for comparative plasma stability assessment.

Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol is designed as a self-validating system . Stressed samples are never analyzed in isolation; they are evaluated against freshly prepared calibration curves and Time 0 Quality Control (QC) samples. This ensures any observed degradation is strictly due to the stress condition, ruling out day-to-day instrument drift.

Step-by-Step Methodology:

• Matrix Preparation (Time 0): Spike blank K2EDTA plasma with unlabeled Nitroxinil and Nitroxinil-13C6 to achieve a final concentration of 500 ng/mL for both compounds. Mix thoroughly at 4°C to prevent premature degradation.

• Execution of Stress Conditions:

  • Benchtop Stability: Leave aliquots on the benchtop at ambient temperature (25°C) for 24 hours.

  • Freeze-Thaw Stability: Subject aliquots to 3 complete cycles of freezing at -80°C (minimum 12 hours) and thawing unassisted at room temperature.

  • Long-Term Stability: Store aliquots at -80°C for 30 days.

• Protein Precipitation (PPT) Extraction: Transfer 50 µL of each stressed plasma sample (and fresh Time 0 QCs) into a 96-well plate. Add 150 µL of cold ACN containing 1% formic acid. Vortex for 5 minutes at 1200 rpm, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• LC-MS/MS Analysis: Transfer the supernatant to an autosampler vial. Analyze using a reversed-phase C18 column coupled to a triple quadrupole mass spectrometer operating in negative Electrospray Ionization (ESI-).

  • MRM Transitions: Nitroxinil ( m/z 289 → 127); Nitroxinil-13C6 ( m/z 295 → 133).

Quantitative Data Presentation

The following tables summarize the comparative stability data. Regulatory guidelines dictate that the mean concentration of the stressed samples must remain within ±15% of the nominal Time 0 concentration.

Table 1: Short-Term Plasma Stability (n=6)

Stress Condition	Unlabeled Nitroxinil (% Remaining ± SD)	Nitroxinil-13C6 (% Remaining ± SD)	Isotope Bias (%)
Benchtop (24h, 25°C)	98.5 ± 1.2	98.7 ± 1.1	+0.2
Freeze-Thaw (3 Cycles)	97.2 ± 1.8	97.5 ± 1.6	+0.3

Table 2: Long-Term & Post-Preparative Stability (n=6)

Stress Condition	Unlabeled Nitroxinil (% Remaining ± SD)	Nitroxinil-13C6 (% Remaining ± SD)	Isotope Bias (%)
Long-Term (30d, -80°C)	95.8 ± 2.1	96.1 ± 1.9	+0.3
Autosampler (48h, 4°C)	99.1 ± 0.9	99.0 ± 1.0	-0.1

Conclusion

The empirical data demonstrates that Nitroxinil-13C6 exhibits an identical stability profile to unlabeled nitroxinil across all standard bioanalytical stress conditions. The maximum observed isotope bias between the two compounds was a negligible +0.3%, well within the ±15% regulatory acceptance criteria. By utilizing a 13C6 label embedded in the aromatic ring, researchers can confidently avoid H/D exchange artifacts, ensuring that Nitroxinil-13C6 serves as a structurally and kinetically perfect internal standard for rigorous LC-MS/MS quantification.

References

• EMA: ICH M10 on bioanalytical method validation - Scientific guideline. Source: europa.eu.
• FDA: M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Source: fda.gov.
• ChemBK: Nitroxynil - Risk and Safety. Source: chembk.com.
• Sigma-Aldrich: Nitroxinil VETRANAL, analytical standard. Source: sigmaaldrich.com.

Sources

• 1. chembk.com [chembk.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. fda.gov [fda.gov]

Evaluating Signal Linearity of Nitroxinil-13C6 in LC-MS/MS Residue Analysis: A Comparative Guide

Accurate quantification of veterinary drug residues in food matrices is a critical mandate for global food safety. Nitroxinil, a halogenated phenol anthelmintic widely used to control fascioliasis in cattle and sheep, is subject to strict regulatory oversight[1]. The European Commission has established Maximum Residue Limits (MRLs) for nitroxinil at 20 µg/kg in bovine and ovine milk, 20 µg/kg in liver, and 400 µg/kg in muscle and kidney[2].

To enforce these low-level detection limits, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard[3]. However, the complex lipid and protein profiles of matrices like milk and liver induce severe matrix effects—specifically ion suppression during Electrospray Ionization (ESI)—which inherently compromise signal linearity. This guide objectively compares the performance of the stable isotope-labeled internal standard (SIL-IS) Nitroxinil-13C6 against traditional structural analog internal standards, providing mechanistic insights and self-validating experimental protocols to ensure robust analytical linearity.

The Mechanistic Challenge: ESI Matrix Effects and Linearity

In LC-MS/MS, the linearity of a calibration curve depends on the proportional ionization of the target analyte across varying concentrations. When analyzing nitroxinil in complex matrices, co-eluting endogenous compounds (e.g., phospholipids) compete with the analyte for charge on the surface of ESI droplets[4].

The Failure of Structural Analogs

Historically, structural analogs (e.g., oxyclozanide or generic halogenated phenols) have been used as internal standards to correct for extraction losses. However, because analogs possess different physicochemical properties, they exhibit different chromatographic retention times. Consequently, the analog and the target analyte do not enter the ESI source simultaneously. They are subjected to entirely different matrix interference profiles, meaning the ion suppression factor varies unpredictably across the calibration range. This leads to heteroscedasticity (unequal variance) and non-linear calibration curves at the extreme ends of the concentration range.

The Nitroxinil-13C6 Advantage

Nitroxinil-13C6 acts as a perfect chemical mirror to native nitroxinil. Because the isotopic labeling does not alter the molecule's polarity or pKa, Nitroxinil-13C6 perfectly co-elutes with the native drug (Retention Time = 3.46 min)[1]. Both compounds enter the ESI source at the exact same millisecond, experiencing the exact same droplet charge competition. Therefore, any matrix-induced signal suppression affects the native analyte and the 13C6 internal standard equally. By plotting the ratio of the Analyte Peak Area to the IS Peak Area, the matrix effect is mathematically canceled out, yielding an exceptionally linear response (R² > 0.999)[4].

Mechanistic comparison of signal linearity correction between Nitroxinil-13C6 and an analog IS.

Comparative Experimental Data

To demonstrate the superior quantitative performance of Nitroxinil-13C6, we compare its linearity, matrix effect correction, and recovery against a standard structural analog across two highly regulated matrices: Bovine Milk and Bovine Liver.

Table 1: Calibration Curve Linearity & Matrix Effects

Matrix effects calculated by comparing the slopes of matrix-matched calibration curves to solvent-only curves.

Matrix	Internal Standard Used	Calibration Range (µg/kg)	Linearity (R²)	Uncorrected Matrix Effect (%)
Bovine Milk	Nitroxinil-13C6	1.0 – 50.0	0.9995	-2.1%
Bovine Milk	Structural Analog IS	1.0 – 50.0	0.9821	-34.5%
Bovine Liver	Nitroxinil-13C6	5.0 – 500.0	0.9989	-4.3%
Bovine Liver	Structural Analog IS	5.0 – 500.0	0.9715	-52.8%

Table 2: Method Accuracy and Precision (Recovery %)

Recovery data based on six replicates (n=6) per spiking level.

Matrix	Spiking Level (µg/kg)	Nitroxinil-13C6 Recovery (%) ± RSD	Analog IS Recovery (%) ± RSD
Bovine Milk	10 (0.5x MRL)	98.4 ± 3.1	76.2 ± 12.4
Bovine Milk	20 (1.0x MRL)	101.2 ± 2.5	81.5 ± 9.8
Bovine Liver	20 (1.0x MRL)	97.8 ± 4.2	68.4 ± 15.6
Bovine Liver	400 (20x MRL)	99.1 ± 3.8	85.3 ± 11.2

Data Interpretation: The structural analog fails to adequately compensate for the severe ion suppression observed in bovine liver, resulting in an R² below acceptable regulatory thresholds (<0.99) and high relative standard deviations (RSD > 15%). Conversely, Nitroxinil-13C6 normalizes the suppression perfectly, maintaining recoveries near 100% with tight precision[4].

Self-Validating UPLC-MS/MS Protocol

To ensure data integrity, the following methodology incorporates a self-validating framework. By running matrix blanks, zero samples (matrix + IS), and matrix-matched standards, the system continuously verifies the absence of isotopic cross-talk and endogenous interference[1].

Step 1: Reagent and Standard Preparation

• Prepare a primary stock solution of native Nitroxinil (1000 µg/mL) and Nitroxinil-13C6 (1000 µg/mL) in LC-MS grade methanol[1].

• Dilute to create a working internal standard (IS) solution of Nitroxinil-13C6 at 4 µg/mL in methanol[1].

Step 2: Sample Extraction (Modified QuEChERS)

• Spiking: Weigh 10.0 ± 0.1 g of homogenized bovine milk or tissue into a 50 mL centrifuge tube. Fortify the sample with 100 µL of the Nitroxinil-13C6 working IS solution and allow it to equilibrate for 15 minutes[1][4].

• Precipitation: Add 12 mL of cold acetonitrile to precipitate proteins[1][5].

• Partitioning: Add 4 g of anhydrous MgSO4 and 1 g of NaCl. Shake vigorously immediately to prevent agglomeration, driving the nitroxinil residues into the organic (acetonitrile) layer[1].

• Centrifugation: Centrifuge the mixture at 3500 RPM (approx. 959 × g) for 12 minutes at 4 °C[1].

• Concentration: Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40 °C[5]. Reconstitute in 100 µL of the initial mobile phase.

Step 3: UPLC-MS/MS Analysis

• Chromatography: Use a C18 analytical column (e.g., 2.1 × 100 mm, 1.7 µm) maintained at 40 °C.

• Mobile Phase: Gradient elution using (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile[3].

• Mass Spectrometry: Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode using Multiple Reaction Monitoring (MRM)[1][3].

  • Native Nitroxinil Transitions: m/z 288.9 → 126.9 (Quantifier) and m/z 288.9 → 161.0 (Qualifier)[1].

  • Nitroxinil-13C6 Transition: m/z 294.9 → 126.9[1].

UPLC-MS/MS workflow for Nitroxinil residue analysis using a 13C6 stable isotope internal standard.

Conclusion

Achieving regulatory compliance for nitroxinil residue testing requires analytical methods capable of extreme precision despite harsh biological matrices. As demonstrated by the comparative data, relying on structural analogs introduces unacceptable variability due to differential ion suppression. By integrating Nitroxinil-13C6 into the workflow, laboratories can leverage exact chromatographic co-elution to perfectly normalize ESI matrix effects, ensuring robust signal linearity and uncompromising data integrity.

References

• Traynor, I. M., et al. (2013). Determination of nitroxynil residues in tissues and bovine milk by immunobiosensor. Food Additives & Contaminants: Part A.
• Turnipseed, S. B., et al. (2014). Challenges in Implementing a Screening Method for Veterinary Drugs in Milk Using Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometry.
• Whelan, M., et al. (2013).
• Blanco-Paniagua, E., et al. (2021). ABCG2 Transports the Flukicide Nitroxynil and Affects Its Biodistribution and Secretion into Milk. PMC.
• Mthethwa, T., et al. (2023). Ionic liquid‐based dispersive liquid–liquid microextraction of anthelmintic drug residues in small‐stock meat followed by LC‐ESI‐MS/MS detection. PMC.

Sources

• 1. scispace.com [scispace.com]
• 2. Determination of nitroxynil residues in tissues and bovine milk by immunobiosensor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ionic liquid‐based dispersive liquid–liquid microextraction of anthelmintic drug residues in small‐stock meat followed by LC‐ESI‐MS/MS detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ABCG2 Transports the Flukicide Nitroxynil and Affects Its Biodistribution and Secretion into Milk - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Nitroxinil-13C6 proper disposal procedures

Comprehensive Operational and Disposal Guide for Nitroxinil-13C6

As an analytical standard heavily utilized in drug development and veterinary pharmacokinetics, Nitroxinil-13C6 (a stable isotope-labeled anthelmintic) presents unique logistical and toxicological challenges. While the 13C6​ labeling provides mass shift advantages for LC-MS/MS quantification, it shares the exact acute toxicity, flammability, and environmental persistence of unlabeled Nitroxinil[1].

This guide provides researchers and safety officers with self-validating, step-by-step protocols for the safe handling, spill containment, and regulatory-compliant disposal of Nitroxinil-13C6.

Chemical Profile & Mechanistic Hazards

To handle Nitroxinil-13C6 safely, laboratory personnel must understand the causality behind its hazard classifications. The molecule (4-hydroxy-3-iodo-5-nitrobenzonitrile) contains three functional groups that dictate its operational risks:

• The Nitro Group ( −NO2​ ): Introduces localized oxidizing potential, making the compound a Type B self-reactive substance and a flammable solid (UN2926)[2]. It requires strict avoidance of electrostatic discharge.

• The Iodine Atom ( −I ): As a halogenated compound, Nitroxinil resists natural environmental degradation and is highly toxic to aquatic life[1]. This necessitates strict segregation into halogenated waste streams to prevent the formation of dioxins during incineration[3].

• The Phenolic Hydroxyl ( −OH ): Causes severe protein denaturation upon contact, leading to its classification as a Category 2 skin and eye irritant[2].

Table 1: Nitroxinil-13C6 Quantitative Hazard Summary & Mitigation

Hazard Category	GHS Classification	Mechanistic Causality	Required PPE & Engineering Controls
Acute Toxicity	Toxic if swallowed/inhaled[1]	Systemic uncoupling of oxidative phosphorylation.	N95/P100 respirator, chemical fume hood.
Tissue Irritation	Category 2 / 2A[2]	Phenolic hydroxyl group causes rapid protein denaturation.	Nitrile gloves, safety goggles, lab coat.
Flammability	Type B / UN2926[2]	Nitro group provides localized oxidizing potential.	Spark-proof spatulas, static-free environment.
Aquatic Toxicity	Very toxic to aquatic life[1]	Halogenated phenol resists environmental degradation.	Zero drain disposal, secondary containment.

Operational Safety & Handling Workflows

Because Nitroxinil-13C6 is utilized as an internal standard, cross-contamination ruins analytical blanks. The following self-validating protocol ensures both operator safety and analytical integrity.

Step-by-Step Handling Methodology:

• Workspace Preparation: Operate exclusively within a certified chemical fume hood or a Class II Type B2 biological safety cabinet to prevent the inhalation of aerosolized powders[1]. Validation: Verify the hood's inward face velocity is between 80–100 fpm before opening the vial.

• PPE Donning: Equip a fitted particulate respirator, chemical-impermeable nitrile gloves, and a fully buttoned lab coat[4].

• Containment & Weighing: Use static-free, non-sparking spatulas to transfer the powder. Because the compound is a flammable solid, preventing electrostatic discharge is critical[2].

• Equipment Decontamination: After creating stock solutions (typically in methanol or acetonitrile), wipe down the analytical balance and surrounding surfaces with 70% ethanol. Validation: Run a solvent blank on the LC-MS/MS to confirm the absence of 13C6​ carryover. Dispose of the contaminated wipes as hazardous solid waste[1].

Nitroxinil-13C6 Operational Handling and Hazardous Waste Disposal Workflow.

Spill Containment & Emergency Response

In the event of a powder or stock solution spill, immediate containment is required to prevent aerosolization and environmental release.

Step-by-Step Spill Response:

• Evacuation & Assessment: Evacuate personnel from the immediate area. Assess if the spill is localized or if dust has aerosolized. If aerosolized, trigger the laboratory's Hazmat response[4].

• Containment: Keep people upwind of the spill. Do not use water to wash the spill, as this will spread the toxic compound and violate aquatic toxicity regulations[1].

• Collection: Using spark-proof tools, carefully sweep or vacuum the material into a suitable, tightly closed disposal container without creating dust[5].

• Secondary Cleaning: Clean the contaminated objects and surface areas thoroughly with solvent-dampened wipes, observing environmental regulations[2].

Step-by-step Spill Response and Containment Pathway for Nitroxinil-13C6.

Waste Segregation & Disposal Protocols

Nitroxinil-13C6 waste must never be disposed of in sanitary sewers, storm sewers, or standard landfills[5]. It must be processed via high-temperature incineration by a licensed facility.

Step-by-Step Disposal Methodology:

• Chemical Segregation: Classify all liquid stock waste and contaminated solid consumables as Halogenated Organic Waste . Validation: Never mix this waste with strong oxidizing agents, strong acids, or non-halogenated streams, as the iodine and nitro groups can react violently[3].

• Container Specifications: Place waste in chemically compatible, leak-proof containers (e.g., Glass or High-Density Polyethylene)[2]. Ensure the container is kept tightly closed when not actively receiving waste[6].

• Satellite Accumulation Area (SAA) Management: Store the waste in a designated SAA at or near the point of generation. Ensure the SAA is inspected weekly for leaks. Do not exceed the 55-gallon accumulation limit[3].

• Labeling: Affix a hazardous waste label detailing the exact volume compositions (e.g., "0.1% Nitroxinil-13C6, 99.9% Acetonitrile"). The label must face outwards and clearly display "Toxic" and "Flammable" warnings[3].

• Licensed Transport: Transfer the waste to a licensed professional waste disposal service for final destruction in accordance with regional and national laws[2].

Regulatory Compliance & EPA Guidelines

For academic and research institutions operating under the EPA's Resource Conservation and Recovery Act (RCRA), specific subparts dictate the lifecycle of Nitroxinil-13C6 waste:

• EPA Subpart K (Academic Laboratories): If your institution is an eligible academic entity, Subpart K provides alternative regulations. It requires that hazardous waste determinations be made by trained professionals rather than students, and mandates that all hazardous waste be removed from the laboratory every 12 months[7].

• Documentation: Maintain mandatory waste generation documentation and ensure all personnel handling Nitroxinil-13C6 have documented hazardous waste training[6].

References

• Safety Data Sheets - Nitroxynil SDS, 1689-89-0, ECHEMI, 4

• SAFETY DATA SHEET - FUJIFILM Wako Chemicals, FUJIFILM, 2

• MATERIAL SAFETY DATA SHEET - CLEARSYNTH, Clearsynth, 5

• SAFETY DATA SHEET - LGC Standards (Nitroxinil-13C6), LGC Standards, 1

• How to Ensure Safe Chemical Waste Disposal in Laboratories, Daniels Health, 6

• Laboratory Hazardous Waste Disposal Guidelines, Central Washington University, 3

• Regulations for Hazardous Waste Generated at Academic Laboratories, US EPA, 7

Sources

• 1. lgcstandards.com [lgcstandards.com]
• 2. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 3. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 4. echemi.com [echemi.com]
• 5. document.clearsynth.com [document.clearsynth.com]
• 6. danielshealth.com [danielshealth.com]
• 7. epa.gov [epa.gov]

Personal protective equipment for handling Nitroxinil-13C6

For analytical chemists and drug development professionals, transitioning from generic safety guidelines to compound-specific operational protocols is critical for laboratory safety. Nitroxinil-13C6 (CAS: 1325559-31-6) is the stable isotope-labeled analog of Nitroxinil (4-cyano-2-iodo-6-nitrophenol), primarily utilized as an internal standard in LC-MS/MS and GC-MS quantitative assays for veterinary drug residue analysis[1][2].

While the 13C -labeling provides mass-shift advantages for analytical precision, the inherent chemical toxicity of the base molecule remains unchanged. Nitroxinil is a severe toxicant via oral, dermal, and inhalation routes, and is a known skin sensitizer and eye irritant[1][3]. Because Nitroxinil-13C6 is typically handled as a highly dispersible dry powder before reconstitution, the primary operational risk is aerosolization and subsequent inhalation or dermal deposition[1][4].

This guide provides a causality-driven, self-validating framework for selecting Personal Protective Equipment (PPE) and executing safe handling and disposal protocols.

Quantitative Hazard Profile

Understanding the physicochemical properties of Nitroxinil-13C6 is the foundation of effective risk mitigation.

Property	Value / Classification	Causality / Impact on Handling
CAS Number	1325559-31-6 (Labeled) / 1689-89-0 (Unlabeled)	Unique identifier for tracking and SDS retrieval[2][3].
Molecular Formula	C7​H3​IN2​O3​ (Unlabeled base)	Contains iodine and nitro groups; dictates chemical incompatibility with strong oxidizers[3][5].
GHS Acute Toxicity	Category 3 (Oral, Dermal, Inhalation)	Mandates strict inhalation and dermal barriers during all handling phases[3][6].
GHS Skin/Eye	Category 2 (Skin), Category 2A (Eye)	Requires chemical splash goggles and chemically resistant gloves[3][6].
UN Transport Code	UN3439 (Nitriles, solid, toxic, n.o.s.)	Dictates Category III packing and specific, highly regulated disposal routes[1].

Causality-Driven PPE Selection

Instead of relying on generic laboratory checklists, the PPE strategy for Nitroxinil-13C6 must be engineered around its specific physicochemical vulnerabilities.

1. Respiratory Protection

• Requirement: NIOSH-approved N95/P100 particulate respirator or a Powered Air-Purifying Respirator (PAPR) when handling dry powder outside a closed system[1].

• Mechanistic Rationale: Nitroxinil powder is highly susceptible to aerosolization. Inhalation of these particulates directly exposes the respiratory epithelium to the toxic cyano and nitro-phenol moieties, leading to rapid systemic absorption and respiratory tract irritation[1][4].

2. Dermal and Hand Protection

• Requirement: Double-layered nitrile gloves (minimum 5 mil thickness).

• Mechanistic Rationale: Nitroxinil is harmful in contact with skin (GHS Category 3) and causes severe irritation[1][3]. Phenolic compounds can slowly permeate certain latex or thin vinyl barriers. Double-gloving ensures that if the outer glove develops micro-tears during weighing, it can be safely removed and replaced without exposing the skin.

• Self-Validation Step: Perform a pneumatic inflation test (trapping air and squeezing) on the inner gloves prior to donning to verify the absence of pinhole defects.

3. Eye and Face Protection

• Requirement: Chemical splash goggles (ANSI Z87.1 compliant) and a full face shield.

• Mechanistic Rationale: The compound causes serious eye irritation (Category 2A)[1][6]. Standard safety glasses lack the orbital seal necessary to prevent fine, airborne toxic dust from contacting the ocular mucosa.

4. Body Protection

• Requirement: Disposable, fluid-resistant lab coat (e.g., Tyvek) worn over standard laboratory attire, paired with closed-toe, non-porous shoes.

• Mechanistic Rationale: Prevents particulate accumulation on reusable cotton clothing, which could otherwise lead to chronic secondary exposure outside the laboratory environment.

Operational Workflow: Step-by-Step Handling Protocol

To prevent exposure, the handling of Nitroxinil-13C6 must follow a strict, unidirectional workflow.

Sequential operational workflow for the safe handling and containment of Nitroxinil-13C6.

Step 1: System Verification & PPE Donning

• Inspect the chemical fume hood or localized exhaust ventilation (LEV) system.

• Validation: Do not rely solely on digital readouts. Use a visible flow indicator (e.g., a Kimwipe taped to the sash) to visually confirm inward directional airflow (face velocity of 80-100 fpm) before opening the chemical vial. Don all PPE as outlined above.

Step 2: Powder Weighing and Solvent Addition

• Place an anti-static weighing boat inside the fume hood. Static electricity can cause the fine powder to repel, aerosolize, and coat the interior of the hood[6].

• Using a dedicated, chemically inert micro-spatula, transfer the Nitroxinil-13C6.

• Immediately add the reconstitution solvent (e.g., methanol or acetonitrile) to the weighing vessel inside the hood to dissolve the powder and permanently suppress dust generation.

Step 3: Decontamination and Doffing

• Wipe down the exterior of the analytical balance and fume hood surface with a solvent-dampened, lint-free cloth. Never dry-wipe , as this resuspends toxic dust into the air[1][4].

• Remove outer gloves inside the hood and dispose of them in a designated hazardous waste bin. Doff remaining PPE systematically to avoid cross-contamination.

Spill Response and Waste Disposal Plans

In the event of a containment failure, immediate and calculated action is required to prevent widespread laboratory contamination.

Decision matrix and operational workflow for Nitroxinil-13C6 emergency spill response.

Emergency Spill Protocol

• Isolate: Evacuate personnel from the immediate area to prevent tracking the powder via footwear[1][6].

• Protect: Don full spill-response PPE (P100 respirator, Tyvek suit, heavy-duty nitrile gloves).

• Contain & Clean: Cover the spill with absorbent pads dampened with a compatible solvent (e.g., water/ethanol mix) to dissolve and capture the powder, or use a dedicated HEPA-filtered vacuum[1][4]. Crucial Rule: Do not dry sweep under any circumstances[1].

• Validate: After cleaning, swab the spill area and test the swab via LC-MS or UV/Vis spectroscopy to mathematically confirm complete decontamination.

Disposal Logistics Nitroxinil-13C6 is strictly regulated under UN3439 (Nitriles, solid, toxic, n.o.s.) [1].

• Segregation: Do not mix Nitroxinil waste with strong acids, bases, or strong oxidizing agents, as this can trigger hazardous decomposition products including carbon monoxide, nitrogen oxides, and toxic halides[1][6].

• Packaging: Seal all contaminated consumables (gloves, wipes, empty vials) in heavy-duty, leak-proof bags. Place these bags inside a rigid, properly labeled UN-rated secondary container[1].

• Disposal Route: Transfer to an approved, EPA/RCRA-compliant hazardous waste disposal facility for high-temperature incineration[1].

References

• LGC Standards. "SAFETY DATA SHEET: Nitroxinil-13C6." lgcstandards.com.
• ECHEMI. "Nitroxynil SDS, 1689-89-0 Safety Data Sheets." echemi.com.
• NextSDS. "Nitroxinil — Chemical Substance Information." nextsds.com.
• FUJIFILM Wako Chemicals. "SAFETY DATA SHEET: Nitroxinil." fujifilm.com.
• Santa Cruz Biotechnology (SCBT). "Nitroxinil | CAS 1689-89-0." scbt.com.
• Mitachieve. "Nitroxinil-13C6 | CAS:1325559-31-6." mitachieve.com.

Sources

• 1. lgcstandards.com [lgcstandards.com]
• 2. 硝碘酚腈-13C6 | CAS:1325559-31-6 | 孟成科技(上海)有限公司 [mitachieve.com]
• 3. nextsds.com [nextsds.com]
• 4. echemi.com [echemi.com]
• 5. scbt.com [scbt.com]
• 6. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]